Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

• CAS: 174685-34-8

Core Science & Biosynthesis

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: A Comprehensive Technical Guide on Synthesis, Properties, and Advanced Applications

As a Senior Application Scientist, I approach the synthesis and utilization of complex bicyclic scaffolds not merely as a sequence of reactions, but as a deliberate engineering of spatial geometry and electronic environments. For decades, the fields of materials science and medicinal chemistry have relied heavily on flat, aromatic linkers (such as terephthalates) due to their synthetic accessibility. However, planar aromatics often suffer from poor oxidative stability and predictable, yet limiting, 2D geometries[1].

The transition to rigid, 3D aliphatic systems like dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate represents a critical paradigm shift. By employing a bridged bicyclic framework, we enforce a highly specific steric configuration that protects sensitive functional groups from oxidative degradation, improves metabolic stability (acting as a benzene isostere), and maintains the structural rigidity necessary for porous Metal-Organic Frameworks (MOFs)[2].

This whitepaper provides an in-depth technical analysis of the chemical properties, mechanistic synthesis, and downstream applications of this versatile bicyclic building block.

Structural & Physicochemical Profiling

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate features a highly strained, yet thermodynamically stable[2.2.2] bicyclic core. The molecule is functionalized with two ketone groups at the 2,5-positions and two methyl ester groups at the 1,4-bridgehead positions. This unique architecture prevents the molecule from adopting planar conformations, forcing any downstream derivatives into a rigid, three-dimensional spatial arrangement[2].

To facilitate easy comparison and reference for formulation and synthetic planning, the quantitative physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Property	Value / Description
IUPAC Name	Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate
CAS Registry Number	57293-62-6[3]
Molecular Formula	C₁₂H₁₄O₆[3]
Molecular Weight	254.24 g/mol [3]
Appearance	Off-white solid[4]
Precursor Material	Dimethyl succinylsuccinate (CAS: 6289-46-9)[5]
Structural Class	Rigid Aliphatic Bicyclic Diester / Diketone

Mechanistic Synthesis & Experimental Protocols

The synthesis of the [2.2.2] bicyclic core relies on a thermodynamically driven double alkylation of a cyclohexadiene derivative. The protocol below outlines the precise methodology, emphasizing the causality behind each reagent choice to ensure a self-validating workflow.

Protocol 1: Synthesis of the Bicyclic Diester Core

Step 1: Preparation & Enolization

• Action: Equip a 2 L three-necked flask with a magnetic stir bar and a water condenser. Oven-dry and cool under an N₂ atmosphere to ensure strictly anhydrous conditions. Suspend 20 g (0.5 mol, 1.79 eq.) of NaH (60% dispersion in mineral oil) in 500 mL of anhydrous dimethoxyethane (DME)[4].

• Causality: DME is selected over less polar ethereal solvents because its bidentate nature efficiently solvates sodium cations. This leaves a highly reactive, "naked" enolate that is crucial for overcoming the activation energy required for the subsequent ring-closure.

• Action: Gradually add 64.0 g (0.28 mol, 1.0 eq.) of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate in small portions to manage the exothermic evolution of hydrogen gas[4].

• Self-Validating Checkpoint: Reflux the mixture overnight. The reaction is self-indicating; a distinct color change from off-white to pink confirms the quantitative formation and stabilization of the bis-enolate intermediate[4].

Step 2: Bridge Formation (Double Alkylation)

• Action: Introduce an excess of 1,2-dibromoethane to the refluxing pink suspension[4].

• Causality: The excess reagent drives the kinetically challenging intermolecular-then-intramolecular alkylation sequence, overcoming the severe steric penalty of forming the rigid [2.2.2] bicyclic bridge.

• Action: Post-reaction, remove unreacted 1,2-dibromoethane via vacuum distillation. Wash the resulting solid sequentially with cold water (3 × 100 mL) to remove sodium bromide salts, followed by cold methanol (3 × 100 mL) to strip away residual mineral oil and organic impurities[4].

• Result: Dry the collected product at 80 °C to afford the target diester as an off-white solid (Yield: ~55%)[4].

Synthesis workflow of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate via double alkylation.

Downstream Derivatization: The Pathway to Functional Materials

The true value of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate lies in its ability to be derivatized into highly functionalized building blocks, such as dabodc (2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylic acid). This specific linker is critical for synthesizing advanced MOFs like NUS-110, which is engineered for Direct Air Capture (DAC) of CO₂[2].

Protocol 2: Derivatization to dabodc Linker

Step 1: Oximation & Reduction

• Action: React the bicyclic diester (3.94 g, 15 mmol) with NH₂OH·HCl (3.35 g, 48.3 mmol) to convert the 2,5-diketones into bis(hydroxyimino) derivatives[4].

• Action: Subject the intermediate to catalytic hydrogenation using PtO₂ (50 mg) under an H₂ atmosphere to reduce the oximes to primary amines[4].

• Causality: PtO₂ (Adams' catalyst) is specifically chosen for its high activity in reducing sterically hindered oximes without cleaving or reducing the sensitive bridgehead ester groups.

Step 2: Saponification (Hydrolysis)

• Action: Dissolve the diamine ester (0.879 g, 3.43 mmol) in a 1:1:1 mixture of MeOH/THF/H₂O (20 mL). Add NaOH (274.7 mg, 6.86 mmol) and stir at room temperature for 24 hours[4].

• Causality: The ternary solvent system is critical. THF solubilizes the organic ester, water dissolves the NaOH, and MeOH acts as a phase-transfer homogenizer, ensuring uniform reaction kinetics for the sterically shielded bridgehead esters.

• Self-Validating Checkpoint: Upon removal of the organic solvents, the aqueous phase is washed with CHCl₃. The target compound remains entirely in the aqueous layer. Evaporating the aqueous phase and treating the residue at 75 °C in a vacuum oven for 3 days yields a yellowish powder (86% yield), confirming successful saponification and isolation without degradation[4].

Derivatization pathway from bicyclic diester to dabodc linker and subsequent NUS-110 MOF assembly.

Pharmaceutical & Materials Implications

Benzene Isosterism in Drug Development

In medicinal chemistry, the bicyclo[2.2.2]octane core is increasingly utilized as a benzene isostere. By replacing a flat aromatic ring with this rigid 3D aliphatic structure, drug developers can "escape from flatland." This substitution often results in improved metabolic stability (as the aliphatic core is less susceptible to oxidative metabolism by cytochrome P450 enzymes compared to electron-rich aromatics) and enhanced optical transparency down to 240 nm[1].

Advanced Materials: Direct Air Capture (DAC)

When the dabodc linker is assembled into the NUS-110 MOF via mechanochemical synthesis (liquid-assisted grinding), the resulting framework exhibits extraordinary properties for CO₂ capture. The 3D steric configuration of the bicyclic core optimizes the spatial arrangement of the primary amines, protecting them from irreversible oxidation while maintaining rapid reaction kinetics with CO₂[2].

Table 2: Comparative Performance Metrics of NUS-110 MOF (Derived from target molecule)

Metric	Value	Condition / Significance
DAC Capacity (Dry)	0.89 mmol/g	400 ppm CO₂, 0% RH[2]
DAC Capacity (Humid)	1.35 mmol/g	400 ppm CO₂, 30% RH (Demonstrates high water tolerance)[2]
Oxidative Stability	> 20 cycles	Retains performance due to the optimized steric shielding of the bicyclic core[2]
N···N Contact (H-bonded)	2.99 Å	Pre-carbamate formation (Characteristic of primary amine H-bonding)[2]
N···N Contact (Carbamate)	4.90 Å	Post-CO₂ capture expansion (Accommodates structural breathing)[2]

References

• Title: Éster dimetílico del ácido 2,5-dioxo-biciclo[2.2.
• Source: Journal of the American Chemical Society (ACS Publications)
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• Title: Fecht's acid revisited: a spirocyclic dicarboxylate for non-aromatic MOFs Source: RSC Publishing URL
• Title: Dimethyl succinylsuccinate 6289-46-9 Source: Guidechem URL

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An In-depth Technical Guide to the Formation of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Abstract

This technical guide provides a comprehensive overview of a plausible synthetic pathway for the formation of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, a bridged bicyclic compound with significant potential in medicinal chemistry and materials science. The proposed mechanism is centered around a strategic Diels-Alder reaction, a cornerstone of cyclic and bicyclic organic synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the reaction mechanism, experimental protocols, and characterization of the target molecule.

Introduction: The Significance of the Bicyclo[2.2.2]octane Core

The bicyclo[2.2.2]octane framework is a rigid and sterically defined three-dimensional scaffold that has garnered considerable interest in various fields of chemistry. Its unique conformational constraints make it an attractive building block in the design of therapeutic agents, as it allows for precise spatial orientation of functional groups, which is crucial for molecular recognition and biological activity. Furthermore, bicyclo[2.2.2]octane derivatives serve as important intermediates in the synthesis of complex natural products and are utilized as monomers in the creation of specialized polymers.

The target molecule, dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, incorporates several key functionalities: a bridged bicyclic core, two ketone groups, and two methyl ester groups at the bridgehead positions. This combination of features makes it a versatile intermediate for further chemical transformations and a valuable target for synthetic organic chemists.

Proposed Mechanism of Formation: A Diels-Alder Approach

The formation of the bicyclo[2.2.2]octane core is most effectively achieved through a [4+2] cycloaddition, commonly known as the Diels-Alder reaction. This reaction involves the concerted interaction of a conjugated diene with a dienophile to form a six-membered ring. For the synthesis of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, a multi-step synthetic sequence is proposed, beginning with a Diels-Alder reaction to construct the bicyclic framework with latent ketone functionalities.

The key steps in the proposed synthesis are:

• Step 1: Diels-Alder Cycloaddition. The reaction of a 1,4-disubstituted-1,3-cyclohexadiene with an acetylenic dienophile.

• Step 2: Hydrolysis. Conversion of the latent ketone functionalities (e.g., silyl enol ethers) to the desired diketone.

• Step 3: Reduction. Saturation of the double bond within the bicyclic system to yield the final bicyclo[2.2.2]octane core.

Step 1: The Diels-Alder Reaction

The cornerstone of this synthesis is the [4+2] cycloaddition between a suitably substituted 1,3-cyclohexadiene and dimethyl acetylenedicarboxylate (DMAD). To introduce the 2,5-dioxo functionalities, a diene with masked ketone groups is required. 1,4-Bis(trimethylsilyloxy)-1,3-cyclohexadiene is an excellent candidate for this role.

The reaction proceeds as follows:

Caption: Diels-Alder reaction of the silyl enol ether diene with DMAD.

The concerted nature of the Diels-Alder reaction ensures a high degree of stereocontrol. The diene must adopt an s-cis conformation for the reaction to occur, which is inherent in the cyclic nature of the starting material.

Step 2: Hydrolysis of the Silyl Enol Ethers

The Diels-Alder adduct contains two silyl enol ether moieties, which are essentially protected forms of ketones. These groups can be readily hydrolyzed under acidic conditions to reveal the desired 2,5-dioxo functionalities.[1][2]

The hydrolysis mechanism involves the protonation of the enol ether double bond, followed by the attack of water and subsequent elimination of the trimethylsilanol group.

Caption: Acid-catalyzed hydrolysis of the silyl enol ether adduct.

Step 3: Reduction of the Alkene

The final step to obtain the saturated bicyclo[2.2.2]octane core is the reduction of the double bond in the bicyclo[2.2.2]octene intermediate. Catalytic hydrogenation is a mild and efficient method for this transformation and is unlikely to affect the ketone and ester functionalities.[3]

A suitable catalyst for this reduction would be palladium on carbon (Pd/C) under a hydrogen atmosphere.

Caption: Catalytic hydrogenation of the bicyclo[2.2.2]octene intermediate.

Alternative Synthetic Strategy: The Bridged Robinson Annulation

An alternative approach to the bicyclo[2.2.2]octane core is through a bridged Robinson annulation. This powerful reaction sequence combines a Michael addition with an intramolecular aldol condensation to form a new six-membered ring.[4][5] In the context of a bridged system, this would involve a tandem intermolecular Michael addition and an intramolecular aldol process.

This method could potentially be employed to synthesize a bicyclo[2.2.2]octenone precursor. However, achieving the specific 1,4-dicarboxylate and 2,5-dione substitution pattern of the target molecule would require highly specialized and likely complex starting materials, making the Diels-Alder approach more synthetically straightforward for this particular target.

Experimental Protocol

The following is a generalized experimental protocol based on the proposed Diels-Alder synthetic pathway. Optimization of reaction conditions may be necessary.

Materials and Methods

Reagent	Molar Mass ( g/mol )	Density (g/mL)
1,4-Bis(trimethylsilyloxy)-1,3-cyclohexadiene	254.53	~0.9
Dimethyl acetylenedicarboxylate (DMAD)	142.11	1.16
Toluene, anhydrous	92.14	0.867
Hydrochloric acid, 1M	36.46	~1.0
Ethyl acetate	88.11	0.902
Magnesium sulfate, anhydrous	120.37	2.66
Palladium on carbon (10 wt. %)	-	-
Methanol	32.04	0.792

Step-by-Step Procedure

• Diels-Alder Reaction:

  • To a solution of 1,4-bis(trimethylsilyloxy)-1,3-cyclohexadiene (1.0 eq) in anhydrous toluene, add dimethyl acetylenedicarboxylate (1.05 eq).

  • Heat the reaction mixture under reflux for 24-48 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure to yield the crude Diels-Alder adduct.

• Hydrolysis:

  • Dissolve the crude adduct in a mixture of tetrahydrofuran (THF) and 1M hydrochloric acid.

  • Stir the mixture at room temperature for 4-6 hours until the hydrolysis is complete (monitored by TLC).

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Hydrogenation:

  • Dissolve the purified diketone in methanol.

  • Add 10% palladium on carbon catalyst (5-10 mol %).

  • Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature until the reaction is complete.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the final product, dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Characterization

The structure and purity of the final product should be confirmed by standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the methoxy protons of the ester groups, and signals for the methylene and bridgehead protons of the bicyclic core. The integration should match the expected number of protons.
¹³C NMR	Resonances for the carbonyl carbons of the ketones and esters, the methoxy carbons, and the sp³-hybridized carbons of the bicyclic framework.
Infrared (IR)	Strong absorption bands characteristic of the C=O stretching vibrations for the ketone (~1720 cm⁻¹) and ester (~1740 cm⁻¹) functional groups.
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the target molecule (C₁₂H₁₄O₆).

Overall Workflow

Caption: Overall synthetic workflow for the formation of the target molecule.

Conclusion

The synthesis of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate can be effectively planned through a strategic application of the Diels-Alder reaction. This approach offers a convergent and efficient route to this valuable bicyclic scaffold. The subsequent hydrolysis and reduction steps are well-established transformations in organic synthesis. This technical guide provides a solid foundation for researchers to further explore the synthesis and applications of this and related bicyclo[2.2.2]octane derivatives.

References

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• University of Calgary. (n.d.). Robinson Annulation - Planning Organic Syntheses. Retrieved from [Link]

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• De La Rosa, M. A., et al. (2021). Lewis Acid Catalyzed (4π+2σ) Annulation of Bicyclobutanes with Dienol Ethers for the Synthesis of Bicyclo[4.1.1]octanes. ChemRxiv.

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Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: Synthesis, Structural Reconfiguration, and Applications in Direct Air Capture

Executive Summary

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (CAS: 57293-62-6) is a highly rigid, bridged bicyclic compound that has recently transitioned from a specialized organic intermediate to a cornerstone molecule in advanced materials science[1]. As a Senior Application Scientist, I have observed that its true value lies in its ability to serve as the critical precursor for synthesizing structurally reconfigured polycyclic alkylamine linkers[2]. These linkers are currently being integrated into next-generation Metal-Organic Frameworks (MOFs)—specifically NUS-110—which exhibit unprecedented efficiency, water tolerance, and oxidative stability in the Direct Air Capture (DAC) of carbon dioxide[2][3]. This technical guide provides an in-depth analysis of its synthesis, mechanistic pathways, and downstream applications.

Chemical Identity and Structural Significance

• IUPAC Name : Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

• CAS Registry Number : 57293-62-6

• Molecular Formula : C12H14O6

• Primary Precursor : Dimethyl succinylsuccinate (CAS: 6289-46-9)[1]

The bicyclo[2.2.2]octane core provides a highly constrained, three-dimensional scaffold. Traditional linear alkylamines used in carbon capture are prone to oxidative degradation and structural collapse upon repeated CO2 adsorption/desorption cycles[2]. In contrast, this rigid bicyclic framework enforces a specific steric geometry. When converted to its diamine derivative, it mimics the stable conformations found in folded proteins, optimizing the spatial distance between amine groups for cooperative, highly stable CO2 binding[2][3].

Mechanistic Pathway & Synthesis Workflow

The construction of the bicyclo[2.2.2]octane framework from a cyclohexane-1,4-dione derivative is thermodynamically demanding due to the ring strain introduced during the bridging event. The synthesis proceeds via a meticulously controlled double alkylation, followed by functional group transformations to yield the active diamine linker[4][5].

Synthesis workflow of dabodc from dimethyl succinylsuccinate via the bicyclic intermediate.

Experimental Protocols & Mechanistic Causality

In advanced synthesis, a protocol must be a self-validating system. Each step detailed below is designed to prevent side reactions and maximize yield through highly specific solvent and reagent choices.

Protocol 1: Double Alkylation (Formation of the Bicyclic Core)[4][5]

• Deprotonation : In an N2 atmosphere, suspend 1.79 eq. of NaH (60% dispersion in mineral oil) in 1,2-dimethoxyethane (DME). Slowly add 1.0 eq. of dimethyl-2,5-dioxocyclohexane-1,4-dicarboxylate in small portions. Reflux overnight until the suspension turns pink.

  • Causality: NaH is a strong, non-nucleophilic base that quantitatively forms the dianion. DME acts as a bidentate ligand for the sodium cations, effectively separating the ion pairs and maximizing the nucleophilicity of the enolate.

• Solvent Swap : Remove the DME entirely via distillation to yield a thick paste.

  • Causality: Complete removal of DME is critical. It prevents competitive solvent interactions and drives the equilibrium for the subsequent high-temperature step.

• Bridging Alkylation : Add excess extra-dry 1,2-dibromoethane to the paste. Heat slowly to 120 °C and maintain for 3 days until the color changes to off-white.

  • Causality: 1,2-dibromoethane acts as both the electrophile and the high-boiling solvent. The elevated temperature (120 °C) is thermodynamically necessary to overcome the severe steric hindrance and ring strain of forming the rigid[2.2.2] bridge.

• Purification : Remove excess 1,2-dibromoethane via vacuum distillation. Wash the solid with cold water and methanol, then dry at 80 °C (Typical Yield: ~55%).

Protocol 2: Oximation[4][5]

• Suspend the bicyclic diester (1.0 eq.) and NH2OH·HCl (3.22 eq.) in a 1:1 (v/v) mixture of MeOH and H2O.

• Add Sodium Acetate (4.27 eq.) and reflux for 4 hours.

  • Causality: Sodium acetate serves a dual purpose. It buffers the reaction, freeing the nucleophilic hydroxylamine from its hydrochloride salt, while preventing an overly basic environment that would otherwise hydrolyze the delicate methyl ester groups.

Protocol 3: Catalytic Hydrogenation to Diamine (dabodc)[4][5]

• Place the oxime intermediate in a pressurizable autoclave with PtO2 (Adams' catalyst) suspended in a mixture of ethanol and chloroform (10:1 ratio).

• Charge with H2 at 3 atm and stir at room temperature for 2 days.

  • Causality: This step is a masterclass in chemoselectivity. While PtO2 efficiently reduces the oxime, the trace chloroform undergoes slight hydrogenolysis to generate trace HCl. This in situ acidification immediately protonates the newly formed primary amine, rendering it non-nucleophilic. Without this safeguard, the primary amine would attack unreacted oxime intermediates, leading to a complex mixture of secondary amine oligomers.

Application in Direct Air Capture (DAC)

The resulting diamine, 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylic acid (dabodc), is incorporated into the Metal-Organic Framework NUS-110 via mechanochemical synthesis (liquid-assisted grinding)[3].

The rigid bicyclic core forces the primary amines into a sterically optimized "dimeric butylamine" configuration. In the MOF's resting state, the amines engage in hydrogen bonding (N···N distance of 2.99 Å)[3]. Upon exposure to CO2, nucleophilic attack occurs, forming stable carbamates and increasing the N···N spacing to 4.90 Å[3]. This structural reconfiguration leads to a characteristic sigmoidal adsorption isotherm, which is highly resistant to competitive water binding—solving a major flaw inherent to traditional liquid amine sorbents[2][3].

Mechanism of CO2 capture in NUS-110 showing structural reconfiguration upon carbamate formation.

Quantitative Data Summaries

Table 1: 1H NMR Characterization of Key Intermediates (400 MHz, DMSO-d6) [4][5]

Compound	Protons	Chemical Shift (δ, ppm)
Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate	6H, -OCH3	3.70
4H, bridgehead CH2	3.06, 2.76
4H, bridgehead CH2	2.23
Bis(hydroxyimino) Derivative	2H, -OH	10.98
6H, -OCH3	3.75
8H, bridgehead CH2	2.76, 2.65, 2.13, 1.89

Table 2: DAC Performance Metrics of NUS-110 [2][3]

Environmental Condition	CO2 Concentration	Adsorption Capacity	Operational Notes
Dry	400 ppm	0.89 mmol/g	Exceptional oxidative stability across 20+ cycles.
Humid (30% RH)	400 ppm	1.35 mmol/g	Humidity improves kinetics via water-assisted pathways.

Conclusion

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate represents a critical node in the synthesis of next-generation carbon capture materials. By applying rigorous, causality-driven synthetic protocols, researchers can reliably access its diamine derivatives. The integration of these reconfigured alkylamines into MOFs like NUS-110 marks a paradigm shift in DAC technology, solving longstanding issues of oxidative degradation and moisture interference[2][3].

References

• [4] Supplementary Information: Bioinspired Reconfiguration of Alkylamines into Metal-Organic Frameworks for Robust Direct Air Capture. DOI.org. 4

• [2] Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture. Journal of the American Chemical Society (ACS Publications). 2

• [1] 6289-46-9 Dimethyl succinylsuccinate C10H12O6, Formula, NMR, Boiling Point, Density, Flash Point. Guidechem. 1

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• [3] Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture (Mechanistic Data). Journal of the American Chemical Society (ACS Publications). 3

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Stereochemistry and Synthetic Utility of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate Derivatives

Executive Summary

The bicyclo[2.2.2]octane scaffold represents a privileged, highly rigid three-dimensional pharmacophore and structural motif. Specifically, dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate serves as a critical synthetic hub[1]. Because of its geometrically constrained framework, functionalization of this molecule yields derivatives with precisely defined spatial orientations. This in-depth technical guide explores the stereochemical logic, causal synthetic workflows, and advanced applications of these derivatives—ranging from highly enantioselective C2-symmetric ligands for transition-metal catalysis[2] to next-generation Metal-Organic Frameworks (MOFs) for Direct Air Capture (DAC)[1].

Stereochemical Architecture and Desymmetrization

The parent compound, dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, possesses bridgehead carbons at C1 and C4 that are constrained in an sp3 geometry, while C2 and C5 contain sp2 -hybridized carbonyls[1]. Due to the planarity of the carbonyl groups and the inherent symmetry of the bicyclic framework, the parent diketone is achiral.

However, any synthetic operation that converts the C2 and C5 carbonyls into sp3 centers (such as reduction to diols or reductive amination to diamines) breaks this symmetry and generates new stereocenters[3]. The stereochemical outcome dictates the physical and chemical utility of the resulting derivative:

• cis-2,5-Disubstituted (meso): If the additions occur on the same face of the bicyclic system, the resulting substituents are syn to each other. This configuration possesses an internal plane of symmetry that bisects the unsubstituted bridge, rendering the molecule achiral (meso).

• trans-2,5-Disubstituted (C2-Symmetric): If the additions occur on opposite faces, the substituents are anti. This configuration lacks a plane of symmetry but retains a C2​ axis, making it chiral. It exists as a pair of enantiomers—typically designated as (1R,2R,4R,5R) and (1S,2S,4S,5S) [2].

Fig 1. Stereochemical divergence of the bicyclo[2.2.2]octane core during reduction.

Self-Validating Synthetic Workflows

To harness these derivatives for applications like the NUS-110 MOF, the 2,5-dioxo precursor must be converted into a primary diamine[1]. As a Senior Application Scientist, I emphasize that a robust protocol is not just a list of steps, but a sequence of causally linked, self-validating operations.

Protocol: Synthesis of Dimethyl 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylate

Step 1: Oximation

• Procedure: To a flask containing dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (1.0 eq), add NH2​OH⋅HCl (3.22 eq) and sodium acetate (4.27 eq) suspended in a 1:1 (v/v) mixture of MeOH/H2O[4]. Stir at room temperature.

• Causality: The high stoichiometric excess of hydroxylamine ensures complete conversion of both sterically hindered ketones. Sodium acetate acts as a crucial buffer; it neutralizes the HCl from the hydroxylamine salt to generate the free nucleophile while keeping the pH mildly acidic to activate the carbonyl without hydrolyzing the methyl esters[4].

• Validation Checkpoint: Success is confirmed via 1 H NMR by the disappearance of the ketone α -protons and the emergence of a sharp singlet at δ 10.98 ppm, corresponding to the N-OH protons[4].

Step 2: Catalytic Hydrogenation

• Procedure: Suspend the bis(hydroxyimino) intermediate in ethanol and chloroform (10:1 v/v). Add PtO2​ (Adams' catalyst) and subject the mixture to H2​ gas at 3 atm for 48 hours[4].

• Causality: The choice of solvent is the linchpin of this step. Aliphatic oxime reductions are notorious for yielding unwanted secondary amines via the attack of newly formed primary amines on unreacted imines. The inclusion of CHCl3​ generates trace amounts of HCl under hydrogenation conditions. This in situ acidity immediately protonates the primary amines as they form, rendering them non-nucleophilic and strictly enforcing the production of the primary diamine[4].

• Validation Checkpoint: The N-OH peak at 10.98 ppm vanishes. A new methine proton signal (CH- NH2​ ) appears at δ 3.24 ppm[4].

Step 3: Hydrolysis and MOF Assembly

• Procedure: Saponify the methyl esters using NaOH in a MeOH/THF/H2O mixture to yield the free dicarboxylic acid (dabodc)[4]. The ligand is then combined with metal salts via mechanochemical liquid-assisted grinding (LAG) to form the MOF[1].

• Causality: Mechanochemical LAG is utilized because the rigid, sterically demanding nature of the dabodc linker often leads to solubility issues or kinetic trapping in standard solvothermal synthesis. Grinding forces the assembly thermodynamically[1].

Fig 2. Step-by-step synthetic workflow for DAC MOF assembly from the dioxo precursor.

Quantitative Spectroscopic Data

Tracking the rehybridization and functional group transformation is paramount. The table below summarizes the diagnostic 1 H NMR shifts (in DMSO- d6​ ) that validate the structural evolution from the sp2 dioxo precursor to the sp3 diamino product[4].

Compound Stage	Functional Group	1 H NMR Chemical Shifts ( δ , ppm)	Splitting & Integration
1. Dioxo Precursor	Methyl Ester ( −OCH3​ )	3.70	Singlet, 6H
Bridge Protons	3.06, 2.76, 2.23	Multiplets, 8H total
2. Bis(oxime) Inter.	Oxime ( −N−OH )	10.98	Singlet, 2H
Methyl Ester ( −OCH3​ )	3.75	Singlet, 6H
Bridge Protons	2.76, 2.65, 2.13, 1.89	Multiplets, 8H total
3. Diamino Product	Methine ( −CH−NH2​ )	3.24	Multiplet, 2H
Methyl Ester ( −OCH3​ )	3.61	Singlet, 6H
Bridge Protons	2.16, 2.05, 1.88, 1.82, 1.24	Multiplets, 12H total

Advanced Applications Grounded in Stereochemistry

Direct Air Capture (DAC) via MOFs

The stereochemical rigidity of the 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylic acid (dabodc) linker is the functional secret behind the NUS-110 MOF[1]. In traditional linear alkylamine sorbents, the flexible carbon chains often fold, allowing the amines to form intramolecular hydrogen bonds. This "self-quenching" drastically reduces their availability to react with atmospheric CO2​ .

By embedding the amines onto the rigid bicyclo[2.2.2]octane core, the stereochemistry forces the primary amines to point outward into the MOF pores[1]. This bioinspired reconfiguration guarantees maximum accessibility for carbamate formation, yielding an exceptional DAC capacity of 0.89 mmol/g under dry conditions (400 ppm CO2​ ) and 1.35 mmol/g under 30% relative humidity[1].

Asymmetric Catalysis

When the 2,5-dioxo precursor is converted into trans-2,5-disubstituted dienes (e.g., 2,5-diphenylbicyclo[2.2.2]octa-2,5-diene), the resulting molecules are strictly C2​ -symmetric[2]. These chiral dienes serve as highly effective ligands for rhodium-catalyzed asymmetric 1,4-additions of arylboronic acids to α,β -unsaturated ketones[2]. The rigid bicyclic backbone transfers chiral information with extreme precision, frequently achieving enantiomeric excesses (ee) of up to 99%[2].

References

• Ren, J., Zhang, Z., Zhu, N., et al. (2025). Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture. Journal of the American Chemical Society.[Link]

• Nishimura, T., et al. (2005). Preparation of C2-Symmetric Bicyclo[2.2.2]octa-2,5-diene Ligands and Their Use for Rhodium-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids. The Journal of Organic Chemistry.[Link]

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Thermodynamic stability of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

An In-Depth Technical Guide to the Thermodynamic Stability of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Abstract

The bicyclo[2.2.2]octane (BCO) framework serves as a rigid, three-dimensional scaffold increasingly utilized in medicinal chemistry and materials science to enforce specific conformational constraints on appended functional groups. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, a derivative featuring a β-diketone system and bridgehead ester functionalities, presents a unique combination of structural motifs whose interplay dictates its overall thermodynamic stability. This technical guide provides a comprehensive analysis of the factors governing the stability of this molecule. We delve into the inherent strain of the BCO core, the reactivity of the β-diketone moiety, and the electronic and hydrolytic susceptibility of the bridgehead diesters. This document synthesizes theoretical principles with actionable experimental protocols, offering researchers and drug development professionals a robust framework for assessing the stability, predicting degradation pathways, and ensuring the integrity of this and related BCO structures in various applications.

Introduction: The Bicyclo[2.2.2]octane Core in Molecular Design

The bicyclo[2.2.2]octane skeleton is a highly symmetrical and rigid carbocycle that has found significant application as a bioisostere for phenyl rings and as a conformational anchor in drug design.[1] Its rigid structure allows for the precise spatial orientation of substituents, minimizing the entropic penalty upon binding to a biological target. The title compound, dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, integrates this rigid core with reactive functionalities: a β-diketone system known for its unique reactivity and two bridgehead ester groups.[2]

Understanding the thermodynamic stability of such a multi-functional molecule is paramount for its application. In drug development, instability can lead to a short shelf-life, unpredictable dosing, and the formation of potentially toxic degradants. Therefore, a thorough evaluation of thermal, hydrolytic, and oxidative stability is a critical component of preclinical assessment.

Structural Analysis and Inherent Stability Factors

The overall thermodynamic stability of the title compound is a composite of the contributions from its core scaffold and appended functional groups.

Strain Energy of the Bicyclo[2.2.2]octane Framework

Unlike highly strained systems such as cubane or prismane, the bicyclo[2.2.2]octane core is relatively stable. However, it possesses a notable degree of strain energy due to the eclipsing conformations of the C-C bonds along the three ethano bridges, a deviation from the ideal staggered conformation of cyclohexane. The strain energy of the parent bicyclo[2.2.2]octane has been calculated and measured, providing a baseline for its derivatives.

Compound	Strain Energy (kcal/mol)	Method
Bicyclo[2.2.2]octane	11.0 - 11.9	Computational/Experimental
cis-Bicyclo[4.2.0]octane	-6.1	Experimental
Adamantane	6.5	Computational
Table 1: Comparative strain energies of bicyclic hydrocarbons. Data sourced from multiple computational and experimental studies.[3][4]

The introduction of sp²-hybridized centers at the 2 and 5 positions (the ketones) alters this strain. While it relieves some torsional strain by removing eclipsing hydrogens, it introduces angle strain. Further substitution at the bridgehead positions (C1 and C4) can also increase strain, as bridgehead atoms are sterically hindered and less able to accommodate bulky substituents or changes in hybridization.[5]

The β-Diketone Moiety: A Locus of Reactivity

The 2,5-dione system constitutes a non-enolizable β-diketone. This functionality is a known site of potential instability. In biological systems, β-diketones can be substrates for enzymatic cleavage via retro-Claisen type reactions.[2] Chemically, they can be susceptible to nucleophilic attack and subsequent ring-opening, particularly under basic conditions. The degradation of related cyclic β-diketones is a known metabolic process.[6][7]

Bridgehead Esters: Hydrolytic Susceptibility

Esters are susceptible to hydrolysis, a process that can be catalyzed by acid or base.[8] The rate of hydrolysis is influenced by steric and electronic factors. In the title compound, the methyl ester groups are located at sterically hindered bridgehead positions. While this may offer some kinetic protection against nucleophilic attack, the inherent strain at the bridgehead and the electron-withdrawing nature of the adjacent carbonyl groups could influence the lability of the ester bond.[9] Forced degradation studies across a range of pH values are essential to quantify this liability.[10]

Methodologies for Stability Assessment

A multi-pronged approach combining computational modeling and experimental analysis is required for a thorough stability assessment.

Theoretical Workflow for Stability Prediction

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for predicting the thermodynamic properties of molecules before their synthesis.[11] It can provide reliable estimates of heat of formation, strain energy, and bond dissociation energies, highlighting potential points of weakness in the molecular structure.

Computational workflow for predicting thermodynamic stability.

Synthesis and Purification

Access to the molecule is a prerequisite for experimental testing. A plausible synthesis involves the oxidation of bicyclo[2.2.2]octane-1,4-diol to the corresponding dicarboxylic acid, followed by esterification.[12]

Protocol: Synthesis of Dimethyl Bicyclo[2.2.2]octane-1,4-dicarboxylate [12]

• Acid Formation: Mix bicyclo[2.2.2]octane-1,4-dicarboxylic acid (5g) with methanol (25mL) in a 100mL round-bottom flask.

• Catalysis: Add several drops of concentrated sulfuric acid to the suspension.

• Reaction: Stir the mixture at 55°C overnight. The reaction can be monitored by GC-MS until the starting material is consumed and the clear solution indicates the formation of the desired product.

• Purification: Purify the resulting dimethyl bicyclo[2.2.2]octane-1,4-dicarboxylate via recrystallization from a suitable solvent system (e.g., methanol/water).

Experimental Workflow for Thermal Stability Analysis

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are fundamental for determining the solid-state stability of a compound.[13]

• DSC measures the difference in heat flow between a sample and a reference as a function of temperature, revealing events like melting, crystallization, and decomposition.[14]

• TGA measures the change in mass of a sample as a function of temperature or time, quantifying mass loss associated with decomposition or volatilization.[14]

Workflow for DSC and TGA thermal stability assessment.

Protocol: Thermal Analysis via DSC/TGA

• Calibration: Calibrate the instrument using certified standards (e.g., indium for DSC temperature and enthalpy).

• Sample Preparation: Accurately weigh 2-5 mg of the purified compound into an aluminum crucible. For DSC, crimp a lid onto the crucible, potentially with a pinhole to allow volatiles to escape.[13]

• Atmosphere: Purge the sample chamber with an inert gas (e.g., nitrogen at 50-70 ml/min) to prevent oxidative degradation.[13]

• Heating Program: Heat the sample at a constant rate, typically 10 K/min, over a relevant temperature range (e.g., 25°C to 400°C).

• Data Analysis:

  • DSC: Determine the extrapolated onset temperature of melting (Tm) and any exothermic events indicative of decomposition.

  • TGA: Determine the onset temperature of mass loss (Td) and the percentage of mass lost at different temperature points.

Parameter	Description	Example Value
Melting Point (Tm)	Temperature at which the solid-to-liquid phase transition occurs.	251-253 °C
Decomposition Onset (Td)	Temperature at which significant mass loss begins.	> 270 °C
Mass Loss at 300°C	Percentage of mass lost upon heating to 300°C.	< 5%
Table 2: Example data template for reporting thermal analysis results. Values are hypothetical.

Forced Degradation Studies (Chemical Stability)

To assess the intrinsic stability of the molecule and identify likely degradation pathways, forced degradation studies are performed under more extreme conditions than would be seen during storage.

Protocol: Hydrolytic Stability Assessment [10]

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile).

• Stress Conditions: Dilute the stock solution into separate aqueous buffers at various pH levels (e.g., pH 2.0, pH 7.0, pH 9.0) and a water control.

• Incubation: Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

• Analysis: At each time point, withdraw an aliquot, quench the reaction if necessary (e.g., by neutralizing the pH), and analyze by a stability-indicating HPLC method to quantify the remaining parent compound and detect the formation of degradants.

• Kinetics: Plot the logarithm of the remaining drug concentration versus time to determine the degradation rate constant under each condition.[15]

Potential Degradation Pathways

Based on the structural features, several degradation pathways can be hypothesized. The identification of degradants via LC-MS/MS during forced degradation studies is crucial for confirming these mechanisms.

Hypothesized degradation pathways for the title compound.

• Ester Hydrolysis: The most probable pathway under aqueous acidic or basic conditions is the sequential hydrolysis of the two methyl ester groups to yield the corresponding mono-acid and, ultimately, the 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylic acid.

• β-Diketone Cleavage: Under strongly basic conditions or in the presence of specific enzymes, a retro-Claisen type reaction could occur, leading to the cleavage of one of the C1-C2 or C3-C4 bonds and subsequent ring opening. This would destroy the BCO scaffold and result in a substituted cyclopentane derivative.[2]

• Thermal Fragmentation: At temperatures exceeding its decomposition point, the molecule will likely undergo complex fragmentation, potentially involving decarboxylation, decarbonylation, and cleavage of the bicyclic ring system.[16]

Conclusion

The thermodynamic stability of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a complex function of its strained bicyclic core and its reactive functional groups. The molecule is predicted to have moderate thermal stability, primarily limited by the integrity of the ester and diketone functionalities rather than the BCO framework itself. The most significant stability liabilities are likely to be hydrolytic degradation of the ester groups, particularly under basic conditions, and potential base-catalyzed ring-opening of the β-diketone system.

A rigorous assessment, employing the computational and experimental workflows detailed in this guide, is essential for any research or development program utilizing this compound. By systematically evaluating its thermal and chemical stability, scientists can establish appropriate handling and storage conditions, predict its metabolic fate, and ensure the development of safe and efficacious products.

References

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• NETZSCH-Gerätebau GmbH. (n.d.). Melting, Boiling and Vapor Pressure of 3 Polycyclic Aromatic Hydrocarbons. NETZSCH.
• Whittington, D. A., et al. (2002). Emergent mechanistic diversity of enzyme-catalysed β-diketone cleavage. Portland Press.
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• Wang, Y.-F., et al. (2023). Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. ACS Publications.
• Barreiro, E. J., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Taylor & Francis Online.
• NIST. (n.d.). Bicyclo[2.2.2]octane. NIST WebBook.
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An In-depth Technical Guide to Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: Molecular Weight and Exact Mass

For Immediate Release

This technical guide provides a detailed analysis of the molecular weight and exact mass of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, a bicyclic organic compound of interest to researchers and professionals in the fields of synthetic chemistry and drug development. This document offers foundational physicochemical data, the underlying scientific principles for their determination, and a visual representation of the molecular structure.

Introduction

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a complex organic molecule characterized by a rigid bicyclo[2.2.2]octane framework. This core structure is notable for its three-dimensional arrangement, providing a fixed orientation of substituents. The presence of two ketone functionalities (dioxo) and two methyl ester groups (dimethyl dicarboxylate) at the bridgehead positions makes it a versatile building block in organic synthesis. The precise understanding of its molecular weight and exact mass is fundamental for its characterization, analytical detection, and incorporation into more complex molecular architectures.

Physicochemical Properties: Molecular Weight and Exact Mass

The key mass-related properties of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate are summarized in the table below. These values have been calculated based on its molecular formula, C₁₂H₁₄O₆.

Parameter	Value	Unit
Molecular Formula	C₁₂H₁₄O₆	-
Molecular Weight	254.24	g/mol
Exact Mass	254.07904	Da

Scientific Principles and Methodologies

The determination of molecular weight and exact mass relies on distinct but related fundamental principles of chemistry and physics.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The atomic weight of an element is a weighted average of the masses of its naturally occurring isotopes.

The calculation for Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (C₁₂H₁₄O₆) is as follows:

• Carbon (C): 12 atoms × 12.011 u/atom = 144.132 u[1]

• Hydrogen (H): 14 atoms × 1.008 u/atom = 14.112 u[2]

• Oxygen (O): 6 atoms × 15.999 u/atom = 95.994 u[3]

Total Molecular Weight = 144.132 + 14.112 + 95.994 = 254.238 g/mol (rounded to 254.24 for the table).

This value is crucial for stoichiometric calculations in chemical reactions, preparation of solutions with specific molar concentrations, and in techniques like size-exclusion chromatography.

Exact Mass

In contrast to molecular weight, the exact mass is the sum of the masses of the most abundant isotopes of the constituent atoms. This value is of paramount importance in high-resolution mass spectrometry, which can distinguish between molecules with the same nominal mass but different elemental compositions.

The calculation for Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (C₁₂H₁₄O₆) using the most abundant isotopes (¹²C, ¹H, and ¹⁶O) is as follows:

• Carbon (¹²C): 12 atoms × 12.000000 u/atom = 144.000000 u[4][5]

• Hydrogen (¹H): 14 atoms × 1.007825 u/atom = 14.10955 u[6]

• Oxygen (¹⁶O): 6 atoms × 15.994915 u/atom = 95.96949 u[7]

Total Exact Mass = 144.000000 + 14.10955 + 95.96949 = 254.07904 Da

Molecular Structure and Visualization

The structural arrangement of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is critical to its chemical reactivity and physical properties. The bicyclo[2.2.2]octane core imparts significant rigidity.

Caption: 2D representation of the molecular structure.

Experimental Protocols

While this guide focuses on the calculated values, experimental verification would typically involve the following:

Mass Spectrometry for Exact Mass Determination:

• Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or FT-ICR) is used.

• Ionization: Electrospray ionization (ESI) is a common method for such molecules.

• Data Acquisition: The instrument is calibrated, and the mass-to-charge ratio (m/z) of the molecular ion is measured with high precision.

• Data Analysis: The measured m/z is compared to the calculated exact mass to confirm the elemental composition.

Conclusion

The molecular weight (254.24 g/mol ) and exact mass (254.07904 Da) of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate are crucial parameters for its use in research and development. This guide provides these values, the scientific basis for their calculation, and a structural representation to aid in the understanding and application of this compound.

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• ChemLin. Oxygen-16 - isotopic data and properties. [Link]

• Quora. What is the atomic mass of carbon?. [Link]

• Britannica. Oxygen. [Link]

• Reddit. Why is it said that no isotope other than C-12 has a relative atomic mass that is a whole number?. [Link]

• Canadian Science Publishing. 13C nuclear magnetic resonance studies. 58. 13C spectra of a variety of bicyclo[2.2.2]octane derivatives. Further definition of the deshielding δ effect. [Link]

• MDPI. 1,4-Diazabicyclo[2.2.2]octane (DABCO) 5-aminotetrazolates. [Link]

• NIST. Bicyclo[2.2.2]octane. [Link]

• ChemLin. Carbon-12 - isotopic data and properties. [Link]

• Commission on Isotopic Abundances and Atomic Weights. Oxygen. [Link]

• NextSDS. 2,5-Dioxo-bicyclo[2.2.2]octane-1,4-dicarboxylic acid diMethyl ester. [Link]

• Physics Stack Exchange. Is 12 amu for Carbon-12 exact or rounded?. [Link]

• Quora. What is meant by the relative atomic mass of oxygen is 16?. [Link]

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• 1. Carbon - Wikipedia [en.wikipedia.org]
• 2. Hydrogen - Wikipedia [en.wikipedia.org]
• 3. Oxygen - Wikipedia [en.wikipedia.org]
• 4. Carbon-12 - Wikipedia [en.wikipedia.org]
• 5. Carbon-12 - isotopic data and properties [chemlin.org]
• 6. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 7. Oxygen-16 - isotopic data and properties [chemlin.org]

Preliminary Investigation of Bicyclo[2.2.2]octane Dicarboxylate Scaffolds: Escaping Flatland in Drug Design

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the limitations of planar, sp2-hybridized aromatic rings. The over-reliance on para-substituted phenyl rings often leads to high molecular planarity—a phenomenon colloquially known as "Flatland." The causality here is rooted in thermodynamics and spatial geometry: high aromatic ring counts promote strong intermolecular π−π stacking, which drastically reduces aqueous solubility. Furthermore, these planar lipophilic surfaces are notorious for off-target binding, leading to cytochrome P450 (CYP) inhibition and hERG-mediated cardiotoxicity 1[1].

To circumvent these liabilities, scaffold hopping to 3D bioisosteres like the bicyclo[2.2.2]octane (BCO) dicarboxylate scaffold has emerged as a premier strategy. BCO acts as a fully aliphatic, sp3-rich structural mimic of the para-phenyl group. By replacing a flat phenyl ring with a rigid, three-dimensional BCO core, we increase the fraction of sp3 carbons ( Fsp3​ ) to 1.0, thereby disrupting crystal lattice packing and significantly improving physicochemical properties without drastically altering the vector trajectory of the substituents 1[1].

Logical flow of BCO bioisosteric replacement to improve physicochemical properties.

Physicochemical Profiling of Saturated Bioisosteres

When selecting a scaffold for bioisosteric replacement, the distance between the connecting bridgehead atoms is the most critical geometric parameter. The para-phenyl ring has a substitution distance of approximately 2.79–2.82 Å. As summarized in the data below, the BCO scaffold provides an excellent geometric match (2.60 Å) while maximizing the Fsp3​ character 1[1]. Recent advancements have also introduced heteroatom-containing analogs, such as 2-oxabicyclo[2.2.2]octane, to further reduce lipophilicity 2[2].

Table 1: Comparative Scaffold Properties

Bioisostere Scaffold	Bridgehead Distance (Å)	Fraction sp3 ( Fsp3​ )	Typical Impact on Aqueous Solubility	Typical Impact on Lipophilicity (logP)
para-Phenyl (p-Ph)	2.79 - 2.82	0.00	Baseline	Baseline
Cubane-1,4-diyl (CUB)	2.72	1.00	Moderate Increase	Moderate Decrease
Bicyclo[2.2.2]octane (BCO)	2.60	1.00	High Increase	Significant Decrease
Bicyclo[1.1.1]pentane (BCP)	1.85	1.00	High Increase	Significant Decrease

Chemical Synthesis & Structural Validation

Historically, synthesizing bicyclo[2.2.2]octane-1,4-dicarboxylic acid was a major bottleneck. Traditional routes required the use of foul-smelling 1,3-propanedithiol and massive, dangerous quantities of pyrophoric Raney nickel for desulfurization3[3].

Step-by-step synthetic workflow for BCO-1,4-dicarboxylic acid via semicarbazone.

Step-by-Step Methodology: Synthesis of BCO-1,4-dicarboxylic acid

• Semicarbazone Formation : React diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate with semicarbazide hydrochloride.

  • Causality: This specific intermediate is chosen because it sets up a Wolff-Kishner-type deoxygenation without requiring hazardous liquid hydrazine, ensuring a safer operational profile.

• Solid-Phase Preparation : Combine the resulting diethyl 2,5-bis(semicarbazone)bicyclo[2.2.2]octane-1,4-dicarboxylate (approx. 5.5 mmol) with powdered KOH (85% technical grade). Crush the mixture with a pestle and mortar to yield a fine, homogenous powder.

  • Causality: The solid-phase condition prevents the need for high-boiling solvents that are notoriously difficult to remove during downstream workup.

• Thermal Cleavage : Transfer the powder to a zirconium crucible (ensuring adequate headspace) and heat in an oil bath or via microwave irradiation to 160 °C for 45 minutes.

  • Self-Validation: The protocol's success is physically self-validating. At 160 °C, the reaction must produce abundant foaming due to the release of nitrogen gas, ethanol, and ammonia 3[3]. If foaming is absent, the thermal decomposition has failed, immediately alerting the chemist to abort and troubleshoot.

• Isolation : Acidify the resulting mixture and extract to yield the pure bicyclo[2.2.2]octane-1,4-dicarboxylic acid (typical yield ~75%).

Biological & Pharmacokinetic Evaluation (Early-Stage)

Once the BCO scaffold is incorporated into a target molecule (e.g., as a replacement for the central phenyl ring in drugs like Imatinib or Vorinostat 2[2]), it is imperative to quantify the expected improvements in solubility.

Step-by-Step Methodology: Self-Validating Thermodynamic Solubility Assay

Kinetic solubility assays (which rely on DMSO stock precipitation) often overestimate solubility and fail to capture the true thermodynamic stability of the crystal lattice. Therefore, a rigorous thermodynamic solubility protocol must be employed.

• Preparation of Solid : Weigh exactly 1.0 mg of the crystalline BCO-derivative into a 2 mL glass HPLC vial.

• Buffer Addition : Add 1.0 mL of aqueous phosphate-buffered saline (PBS, pH 7.4).

• Equilibration : Cap the vial and agitate on an orbital shaker at 37 °C for exactly 24 hours.

  • Causality: A full 24-hour incubation is strictly required to ensure the system reaches true thermodynamic equilibrium between the solid state and the solvated state.

• Phase Separation : Centrifuge the suspension at 10,000 x g for 15 minutes to pellet undissolved material. Carefully aspirate the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Quantification : Analyze the filtrate via LC-MS/MS against a pre-established calibration curve of the analyte.

• System Self-Validation : To ensure trustworthiness, this assay must be run in parallel with two internal controls: a highly soluble standard (e.g., Diclofenac) and a poorly soluble standard (e.g., Amiodarone). The assay data is only accepted if the calculated solubility of both controls falls within ±10% of their historically validated ranges. This proves that the 24-hour timeframe was sufficient for equilibrium and that the PTFE filter did not introduce systematic bias via non-specific binding.

References

• Le Marquer, N., Laurent, M. Y., & Martel, A. "A Practical and Cost-Effective Method for the Synthesis of Bicyclo[2.2.2]octane-1,4-dicarboxylic Acid." Synthesis, 2015, 47(15): 2185-2187. Available at: 3

• PharmaBlock. "Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring." PharmaBlock Whitepapers. Available at: 1

• Prysiazhniuk, K., et al. "2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring." Nature Communications, 2023. Available at: 2

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Protocols & Analytical Methods

Synthesis protocol for dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Synthesis Protocol for Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: A Key Polycyclic Building Block

Executive Summary

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a highly rigid, polycyclic building block frequently utilized in the synthesis of advanced metal-organic frameworks (MOFs)—such as those engineered for direct air capture (DAC)—and as a structural bioisostere in medicinal chemistry. This application note details a scalable, high-yielding double-alkylation protocol to construct the bicyclo[2.2.2]octane core from a commercially available cyclohexanedione precursor, leveraging optimized mechanochemical and thermal parameters [1].

Mechanistic Rationale & Causality

The synthesis relies on the sequential double alkylation of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (also known as dimethyl succinylsuccinate) using 1,2-dibromoethane.

• Enolate Formation: Sodium hydride (NaH) is used to deprotonate the highly acidic methine protons of the starting material. Using a slightly sub-stoichiometric amount of base (1.79 equivalents) is a deliberate choice to prevent unwanted side reactions (e.g., ester cleavage or aldol condensation) during the prolonged heating phase. Dimethoxyethane (DME) is selected as the initial solvent because it efficiently solvates the sodium bis-enolate, driving the equilibrium forward.

• Solvent Swap & Bicyclization: The first alkylation is an intermolecular SN​2 reaction, while the second is a sterically demanding intramolecular SN​2 attack that closes the [2.2.2] bicyclic system. This ring closure requires significant thermal energy (120 °C). Because DME boils at 85 °C, it must be completely distilled off to isolate the active bis-enolate. Extra-dry 1,2-dibromoethane is then added in vast excess to act as both the electrophile and the high-boiling solvent, allowing the reaction to safely reach 120 °C and driving the bimolecular collision rate [1].

Reaction Workflow Visualization

Workflow for the synthesis of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Quantitative Reagent Matrix

Reagent	MW ( g/mol )	Equivalents	Amount	Experimental Role
Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate	228.20	1.00	64.0 g (0.28 mol)	Primary Starting Material
Sodium Hydride (60% in mineral oil)	24.00	1.79	20.0 g (0.50 mol)	Base for Enolization
Dimethoxyethane (DME)	90.12	Solvent	500 mL	Low-Boiling Solvent (Phase 1)
1,2-Dibromoethane	187.86	Excess	500 mL	Alkylating Agent / High-Boiling Solvent
Methanol (MeOH)	32.04	Wash	3 × 100 mL	Purification Solvent

Step-by-Step Experimental Protocol

Phase 1: Deprotonation and Enolate Formation

• Oven-dry a 2 L three-necked round-bottom flask equipped with a magnetic stir bar and a water condenser. Cool the apparatus to room temperature under a continuous N2​ atmosphere to exclude moisture.

• Add 20.0 g (0.5 mol, 1.79 eq.) of NaH (60% dispersion in mineral oil) to the flask.

• Suspend the NaH in 500 mL of anhydrous dimethoxyethane (DME).

• Slowly add 64.0 g (0.28 mol, 1.0 eq.) of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate in small portions. Caution: Addition must be controlled to manage the exothermic evolution of hydrogen gas.

• Reflux the solution overnight.

  • Self-Validation Checkpoint: The reaction is proceeding correctly when the suspension transitions from an off-white color to a distinct pink hue, indicating the successful formation of the bis-enolate [1].

Phase 2: Solvent Swap and Bicyclization 6. Configure the setup for distillation and remove the DME solvent completely under reduced pressure to yield a thick pink paste. 7. Add 500 mL of extra-dry 1,2-dibromoethane directly to the pink paste. 8. Slowly heat the reaction mixture to 120 °C. 9. Maintain the reaction at 120 °C for 3 days.

• Self-Validation Checkpoint: The bicyclization is complete when the suspension color changes from pink back to off-white. This visual cue confirms the consumption of the colored enolate and the precipitation of sodium bromide (NaBr) [1].

Phase 3: Workup and Isolation 10. Remove the excess 1,2-dibromoethane via vacuum distillation. 11. Wash the resulting solid residue three times with cold water (3 × 100 mL) to dissolve and remove the NaBr salts and any residual water-soluble impurities. 12. Wash the solid three times with cold methanol (3 × 100 mL) to remove the mineral oil (from the NaH dispersion) and trace organic byproducts. 13. Collect the solid via vacuum filtration and dry in an oven at 80 °C. 14. Expected Yield: ~39.5 g (55%) of an off-white solid.

Analytical Validation

To ensure trustworthiness and verify the structural integrity of the bicyclic core, perform 1H NMR spectroscopy. The absence of bridgehead protons (positions 1 and 4 are substituted with ester groups) and the distinct splitting of the bridge protons confirm the rigid [2.2.2] architecture [1].

• 1H NMR (400 MHz, DMSO- d6​ ):

  • δ 3.70 (s, 6H, −OCH3​ groups)

  • δ 3.06 (m, 2H, −CH2​− adjacent to carbonyls)

  • δ 2.76 (m, 2H, −CH2​− adjacent to carbonyls)

  • δ 2.23 (s, 4H, unsubstituted bridge −CH2​− protons)

References

• Ren, J., Zhang, Z., Zhu, N., Yu, K., Shi, X., Li, H., Liu, Q., Joshi, Y. V., Abubakar, S., & Zhao, D. (2025). "Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture." Journal of the American Chemical Society.[Link]

Application Note: Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate as a Rigid Linker Precursor in Advanced Metal-Organic Frameworks

Executive Summary

The development of Metal-Organic Frameworks (MOFs) has traditionally relied heavily on aromatic linkers (e.g., terephthalic acid). However, the demand for MOFs with high UV transparency, specialized pore contouring, and extreme oxidative stability has driven the field toward rigid aliphatic bioisosteres [3]. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (Compound 1) serves as a premier, highly versatile precursor for synthesizing bicyclo[2.2.2]octane (BCO) based linkers.

Unlike simple aliphatic chains that suffer from high flexibility and poor structural predictability, the BCO core provides a rigid 3D geometry. Furthermore, the 2,5-dioxo functional groups act as critical chemical handles. Recent breakthroughs have utilized this precursor to synthesize 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylic acid (dabodc), a structurally reconfigured amine linker that, when assembled into the zirconium-based MOF NUS-110 , achieves unprecedented oxidative stability and humidity tolerance for Direct Air Capture (DAC) of CO₂ [1].

Mechanistic Insights: The Aliphatic Advantage

Overcoming the Limitations of Aromaticity

Standard MOFs utilize aromatic linkers (e.g., BDC in MOF-5 or UiO-66) which inherently possess conjugated π -systems. While this provides rigidity, it also induces strong UV absorption and π

π stacking interactions that can interfere with specific host-guest dynamics. By substituting aromatic rings with the BCO core, researchers achieve complete optical transparency down to 240 nm [3] and alter the thermodynamic-kinetic synergy of the pores, enabling advanced separations (e.g., mono- vs. dibranched hexane isomers) [2].

Protein-Folding Inspiration for Direct Air Capture

In the context of DAC, traditional amine-appended MOFs utilize linear alkylamines. These flexible chains are highly susceptible to oxidative degradation and parasitic side reactions (e.g., urea formation). Inspired by protein folding, synthesizing the dabodc linker from Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate forces the amine groups into a rigid, sterically protected polycyclic configuration. This structural reconfiguration shields the amines from oxidative attack while maintaining optimal basicity (pKa ~9.85) and accessibility for CO₂ binding via carbamate formation [1].

Logical relationship comparing aromatic and aliphatic linkers in MOF design.

Quantitative Data: Performance of BCO-Derived NUS-110

The utilization of the BCO-diamine linker in NUS-110 yields exceptional physical and chemical properties, completely bypassing the diminishing returns of traditional linear amine functionalization [1].

Property / Metric	Value / Observation	Causality / Mechanism
BET Surface Area	584 m²/g	Preservation of microporosity due to the compact, rigid nature of the BCO core compared to long linear amine tethers.
DAC Capacity (Dry)	0.89 mmol/g (400 ppm CO₂)	Efficient 2:1 amine-to-CO₂ carbamate formation.
DAC Capacity (Humid)	1.35 mmol/g (30% RH)	Sigmoidal adsorption behavior; water-assisted reaction pathways enhance kinetics and thermodynamics.
Oxidative Stability	98% retention over 20 cycles	Steric shielding of the dimeric butylamine core prevents oxidative degradation at 120 °C in 21% O₂.
Accessible Amine Content	3.54 mmol/g	High density of active sites rigidly oriented into the pore channels.

Experimental Protocols

The following workflows detail the transformation of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate into the active dabodc linker, followed by the mechanochemical synthesis of the NUS-110 MOF.

Protocol A: Linker Synthesis & Functionalization

Objective: Convert the 2,5-dioxo groups to diamines via oximation and catalytic reduction.

Step 1: Oximation

• In an oven-dried 500 mL flask, suspend 3.94 g (15 mmol) of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate in 80 mL of a 1:1 (v/v) methanol/water mixture.

• Add 3.35 g (48.3 mmol) of hydroxylamine hydrochloride (NH₂OH·HCl) and 5.28 g (64 mmol) of sodium acetate.

• Stir the mixture under reflux. Causality: Sodium acetate buffers the reaction, facilitating the nucleophilic attack of hydroxylamine on the sterically hindered ketones.

• Collect the resulting solid, wash with water, and dry at 80 °C to yield Dimethyl-2,5-bis(hydroxyimino)bicyclo[2.2.2]octane-1,4-dicarboxylate (Compound 2).

Step 2: Catalytic Reduction

• In a pressurizable autoclave, suspend 0.57 g (2 mmol) of Compound 2 in 50 mL ethanol and 5 mL chloroform.

• Add 50 mg of Adams' catalyst (PtO₂).

• Charge the autoclave with H₂ gas at 3 atm and stir at room temperature for 48 hours. Causality: The rigid bicyclic structure requires sustained overpressure for complete reduction of the oximes to primary amines.

• Filter the catalyst and evaporate the solvent. Recrystallize from ethanol to yield Dimethyl-2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylate (Compound 3).

Step 3: Hydrolysis

• Hydrolyze the ester groups of Compound 3 using standard basic conditions (e.g., NaOH in THF/H₂O), followed by acidification to precipitate 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylic acid (dabodc).

Protocol B: Mechanochemical Synthesis of NUS-110

Objective: Assemble the MOF without thermally degrading the amine groups.

• Preparation: Combine the dabodc linker with a stoichiometric equivalent of a Zirconium(IV) precursor (e.g., ZrCl₄) in a milling jar.

• Liquid-Assisted Grinding (LAG): Add a catalytic amount of solvent (e.g., a few drops of DMF or acetic acid as a modulator). Causality: Solvothermal synthesis (heating in bulk DMF) often causes N-formylation of primary amines. LAG utilizes mechanical energy to drive coordination, bypassing thermal degradation and preserving the active CO₂ capture sites [1].

• Milling: Grind the mixture at 30 Hz for 30–60 minutes until a highly crystalline powder is formed.

• Washing: Wash the resulting powder sequentially with DMF and ethanol to remove unreacted precursors.

Protocol C: Activation and Direct Air Capture

• Activation: Load ~1.0 g of NUS-110 powder into a tared stainless-steel basket. Activate under flowing Helium (50 mL/min) at 100 °C for 12 hours. Self-Validation: Mass should remain constant once residual solvent is fully evacuated.

• Breakthrough Experiment: Deliver a premixed stream of 400 ppm CO₂ balanced with N₂ at 25.0 °C. Monitor effluent gases via mass spectrometry. N₂ will elute rapidly (~1.5 min), while CO₂ will be strongly retained by the rigid amine sites, eluting significantly later (~350 min) [1].

Experimental workflow from the dioxo-BCO precursor to the NUS-110 MOF for DAC.

Trustworthiness & Quality Control Validation

To ensure protocol success, intermediate and final products must be validated against the following spectroscopic benchmarks [1]:

• Precursor (Compound 1) ¹H NMR (400 MHz, DMSO-d₆): δ 3.70 (s, 6H, -OCH₃), 3.06, 2.76 (m, 4H, bridgehead CH), 2.23 (m, 4H, CH₂).

• Oximated Intermediate (Compound 2) ¹H NMR: Appearance of broad oxime -OH peaks at δ 10.98 (2H).

• Diamine Intermediate (Compound 3) ¹H NMR: Disappearance of oxime peaks and appearance of primary amine protons at δ 3.24 (2H), with intact methyl ester peaks at δ 3.61 (6H).

• NUS-110 MOF: Powder X-Ray Diffraction (PXRD) should confirm an fcu or similar highly connected topology characteristic of Zr-based dicarboxylate frameworks. The BET surface area must be verified via N₂ sorption at 77 K (target: ~584 m²/g).

References

• Title: Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture Source: Journal of the American Chemical Society (2025) URL: [Link]

• Title: Nonlinear 3D Ligand-Based Metal–Organic Framework for Thermodynamic–Kinetic Synergistic Splitting of Mono-/Dibranched Hexane Isomers Source: Journal of the American Chemical Society (2024) URL: [Link]

• Title: Fecht's acid revisited: a spirocyclic dicarboxylate for non-aromatic MOFs Source: Dalton Transactions / RSC Publishing (2021) URL: [Link]

Applications of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate in medicinal chemistry

Application Note: Dimethyl 2,5-Dioxobicyclo[2.2.2]octane-1,4-dicarboxylate as a Divergent 3D Bioisostere Scaffold

Executive Summary

In contemporary medicinal chemistry, the overreliance on planar, sp²-hybridized aromatic rings—often referred to as the "flatland" dilemma—is intrinsically linked to high attrition rates in clinical development. High aromatic ring counts correlate with poor aqueous solubility, promiscuous serum albumin binding, and off-target CYP450 inhibition[1]. To circumvent these liabilities, the fully aliphatic bicyclo[2.2.2]octane (BCO) core has emerged as a premier three-dimensional bioisostere for the para-substituted phenyl group[2].

As a Senior Application Scientist, I routinely recommend dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate as the ultimate bifunctional building block for BCO integration. While the 1,4-dicarboxylate vectors perfectly mimic para-substitution geometry, the 2,5-dioxo groups provide orthogonal, sterically defined handles. This allows medicinal chemists to introduce polar groups (amines, hydroxyls) or metabolic blockers (fluorines) to meticulously tune the lipophilicity and fraction of sp³ carbons (Fsp³) of the drug candidate[3].

Mechanistic Insights: The Causality of Geometric Mimicry

The success of the BCO scaffold relies on precise geometric mimicry coupled with electronic disruption. The distance between the connecting bridgehead atoms in the BCO scaffold is approximately 2.60 Å, which is an exceptional structural match for the para-phenyl group (2.79 Å)[1].

However, unsubstituted BCO is highly lipophilic, which can inadvertently increase the ClogP of a drug candidate. By utilizing the 2,5-dioxo derivative, chemists can perform divergent synthesis to modulate the physicochemical profile. Converting the ketones to amines or fluorines disrupts potential π-π stacking interactions that a traditional benzene ring would undergo, thereby significantly improving aqueous solubility and reducing target promiscuity[2].

Structural & Physicochemical Profiling

The following table summarizes the causal impact of divergent functionalization on the BCO core compared to a standard aromatic baseline.

Structural Motif	Bridgehead Distance (Å)	Fsp³	Relative ∆ClogP	Primary Medicinal Chemistry Application
para-Phenyl	2.79	0.00	Baseline (0.0)	Traditional aromatic core; high metabolic liability.
BCO-1,4-diyl	2.60	1.00	+0.5 to +1.0	Lipophilic bioisostere; increases target residence time.
2,5-Dioxo-BCO	2.60	1.00	-0.8 to -1.2	Polar core; acts as a rigid hydrogen-bond acceptor.
2,5-Diamino-BCO	2.60	1.00	-1.5 to -2.0	Basic core; ideal for PROTAC linkers and solubility enhancement.
2,2,5,5-Tetrafluoro-BCO	2.60	1.00	+0.2 to +0.6	Metabolically stable lipophile; blocks oxidative soft spots.

Divergent Synthetic Workflows

To visualize the versatility of this scaffold, the following workflow demonstrates the orthogonal functionalization pathways accessible from the parent dioxo-diester.

Divergent synthetic pathways from the 2,5-dioxo-BCO scaffold.

Validated Experimental Protocols

The rigid, sterically hindered nature of the bicyclo[2.2.2]octane core requires specific mechanistic interventions to ensure high-yielding conversions. The protocols below are engineered as self-validating systems.

Protocol A: Synthesis of Dimethyl 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylate

Direct reductive amination of hindered bicyclic ketones often yields complex mixtures. A two-step oximation-reduction sequence is required for high fidelity[4].

Step 1: Oximation

• Setup: In an oven-dried 500 mL flask, suspend dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (1.0 eq, 15 mmol) and NH₂OH·HCl (3.22 eq, 48.3 mmol) in 80 mL of a 1:1 (v/v) MeOH/H₂O mixture[4].

• Buffer Addition (Causality): Add sodium acetate (4.27 eq, 64 mmol). Scientific Rationale: NaOAc acts as a critical buffer. It prevents the hydrolysis of the methyl esters in the aqueous environment while simultaneously deprotonating the hydroxylamine hydrochloride to facilitate nucleophilic attack on the sterically hindered ketones.

• Self-Validation: Stir at room temperature overnight. The reaction is self-validating: the initial suspension will briefly clarify, followed by the heavy precipitation of the oxime intermediate as a white solid, driving the equilibrium forward[4].

• Isolation: Filter the precipitate, wash with cold water, and dry at 80 °C (Yield: ~67%)[4].

Step 2: High-Pressure Hydrogenation

• Setup: Transfer the oxime intermediate (2 mmol) to a pressurizable autoclave. Suspend in ethanol (50 mL) and chloroform (5 mL)[4].

• Catalyst Addition (Causality): Add PtO₂ (Adams' catalyst, 50 mg). Scientific Rationale: The rigid BCO framework sterically shields the oxime double bond. High pressure (3 atm H₂) and a highly active catalyst are mandatory. The deliberate addition of chloroform slightly attenuates the catalyst, preventing over-reduction or the formation of secondary amine dimers, ensuring primary amine fidelity[4].

• Self-Validation: Purge with N₂, then charge with H₂ to 3 atm. Stir at room temperature for 48 hours. A steady pressure drop over the first 12 hours validates hydrogen uptake.

• Isolation: Filter the catalyst through Celite and concentrate in vacuo to yield the diamine.

Protocol B: Deoxofluorination to Dimethyl 2,2,5,5-tetrafluorobicyclo[2.2.2]octane-1,4-dicarboxylate

Introducing gem-difluoro groups lowers the pKa of adjacent functionalities and blocks metabolic soft spots.

• Setup: Dissolve the dioxo-BCO core (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere and cool to 0 °C.

• Reagent Selection (Causality): Dropwise add Deoxo-Fluor (4.5 eq). Scientific Rationale: Direct fluorination of hindered bicyclic ketones is notoriously sluggish. Deoxo-Fluor is selected over DAST due to its enhanced thermal stability, allowing the reaction to be safely refluxed if necessary.

• Activation: Add a catalytic amount of absolute ethanol (0.1 eq). Scientific Rationale: Ethanol generates trace amounts of hydrogen fluoride (HF) in situ. HF protonates the ketone oxygen, dramatically increasing the electrophilicity of the carbonyl carbon and accelerating the initial nucleophilic attack by the fluorinating agent.

• Self-Validation: Mild effervescence upon ethanol addition confirms the generation of the active fluorinating species.

• Isolation: Warm to room temperature and stir for 16 hours. Quench carefully with saturated NaHCO₃, extract with DCM, and purify via silica gel chromatography.

Comprehensive References

• Ren, J., Zhang, Z., Zhu, N., et al. (2025). "Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture." Journal of the American Chemical Society. URL:[Link]

• Mykhailiuk, P. K. (2019). "Saturated bioisosteres of benzene: Where to go next?" Organic & Biomolecular Chemistry. URL:[Link]

• Denisenko, A., et al. (2023). "Properties of Aliphatic Ligand-Based Metal–Organic Frameworks." MDPI. URL: [Link]

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• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. researchgate.net [researchgate.net]
• 3. Properties of Aliphatic Ligand-Based Metal–Organic Frameworks | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Application Notes & Protocols: Utilizing Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate in High-Performance Polymer and MOF Synthesis

Architectural Rationale: The Bicyclo[2.2.2]octane Advantage

In the development of advanced materials, the structural geometry of monomeric precursors dictates the macroscopic properties of the resulting polymer or framework.1 (CAS: 57293-62-6) serves as a highly specialized, rigid building block[1].

Unlike linear aliphatic chains or planar aromatic rings, the[2.2.2] bridged bicyclic architecture acts as a three-dimensional steric wedge. This unique conformation provides two distinct advantages depending on the downstream application:

• In Metal-Organic Frameworks (MOFs): It mimics protein-folding principles by structurally reconfiguring alkylamines. The steric bulk shields functional groups from irreversible oxidation while maintaining the high basicity required for 2[2].

• In Rigid Polyesters/Polyimides: The bicyclic rings provide an approximation of a ladder polymer, significantly increasing the glass transition temperature ( Tg​ ) and oxidative stability by restricting polymer chain rotation[3].

Quantitative Data: Material Performance Summaries

The integration of the bicyclo[2.2.2]octane core drastically alters thermomechanical and adsorptive properties. The tables below summarize the validated performance metrics of materials derived from this precursor.

Table 1: Direct Air Capture (DAC) Performance of MOF NUS-110

Data derived from the mechanochemical assembly of the diamine derivative of the bicyclic precursor.

Performance Metric	Value	Experimental Condition / Note
CO₂ Capacity (Dry)	0.89 mmol/g	400 ppm CO₂, Static conditions[2]
CO₂ Capacity (Humid)	1.35 mmol/g	400 ppm CO₂, 30% Relative Humidity (RH)[2]
Accessible Amine Content	3.54 mmol/g	Titration validated (pKa = 9.85)[2]
Oxidative Stability	98% Retention	After 20 cycles (21% O₂, 120 °C)[2]

Table 2: Thermomechanical Properties of Bicyclo[2.2.2]octane-Based Polymers

Data summarizing rigid polyesters and polyimides incorporating the bicyclic core.

Polymer System	Tg​ (°C)	Tensile Strength (MPa)	Thermal Stability ( Td5%​ )
BTD-FND Polyimide	>380	96	>450 °C[4]
BTD-TPM Polyimide	>380	52	>450 °C[4]
DMCD-2 Copolyester	~115	N/A	High Oxidative Resistance[4]

Synthetic Workflows & Reaction Pathways

The versatility of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate lies in its diketo-diester functionality, which allows for divergent synthetic pathways into either aminated ligands (for MOFs) or oxygenated monomers (for polyesters).

Fig 1: Synthetic divergence of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Self-Validating Experimental Protocols

The following protocols detail the synthesis of the bicyclic core, its conversion to a diamine ligand, and its final assembly into a functional MOF. Each step is designed with mechanistic causality and built-in validation checkpoints.

Protocol A: Synthesis of the Bicyclic Precursor Core

Objective: Construct the [2.2.2] bridged system from a cyclohexane precursor.

• Preparation: Oven-dry a 2 L three-necked flask equipped with a stir bar and water condenser. Cool to room temperature under an N₂ atmosphere.

• Enolate Generation: Add 20 g (0.5 mol) of NaH (60% dispersion in mineral oil) and suspend in 500 mL of dimethoxyethane (DME).

  • Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates the precursor to form a bis-enolate. DME acts as a coordinating solvent, stabilizing the Na⁺ ions and enhancing the nucleophilicity of the enolate[5].

• Alkylation: Slowly add 64.0 g (0.28 mol) of dimethyl-2,5-dioxocyclohexane-1,4-dicarboxylate in small portions, followed by the bridging electrophile.

• Validation Checkpoint: Reflux the solution overnight. The reaction is self-validating; successful bridging and consumption of the enolate is indicated by a distinct color change in the suspension from off-white to pink[5].

Protocol B: Conversion to the Diamine Ligand (dabodc)

Objective: Convert the diketo groups to primary amines without forming secondary amine dimers.

• Oximation: In a 500 mL flask, suspend 3.94 g (15 mmol) of the bicyclic precursor and 3.35 g (48.3 mmol) of NH₂OH·HCl in 80 mL of a 1:1 (v/v) MeOH/H₂O mixture. Add 5.28 g of sodium acetate.

  • Causality: Sodium acetate buffers the highly acidic HCl released during oxime formation, driving the equilibrium forward to yield dimethyl-2,5-bis(hydroxyimino)bicyclo[2.2.2]octane-1,4-dicarboxylate[5].

• Hydrogenation: Place 0.57 g (2 mmol) of the bis-oxime, 50 mg of PtO₂ catalyst, 50 mL of ethanol, and 5 mL of chloroform into a pressurizable autoclave.

  • Causality (Critical Step): The inclusion of chloroform is vital. Under H₂ pressure, chloroform undergoes partial hydrogenolysis to generate trace amounts of HCl in situ. This immediately protonates the newly formed primary amines into their hydrochloride salts, preventing them from acting as nucleophiles and attacking unreacted imines (which would form unwanted secondary amine oligomers)[5].

• Validation Checkpoint: Charge the autoclave with H₂ at 3 atm and stir for 2 days. A steady pressure drop validates hydrogen consumption. The final product is collected as a dark-brown solid (Yield: ~67%)[5].

Protocol C: Mechanochemical Assembly of MOF NUS-110

Objective: Assemble the highly rigid diamine ligand into a crystalline Metal-Organic Framework for Direct Air Capture.

• Liquid-Assisted Grinding (LAG): Combine the synthesized diamine ligand with Zirconium (Zr) metal salts in a ball mill. Add a trace amount of solvent (modulator).

  • Causality: Traditional solvothermal synthesis often fails with highly rigid, sterically hindered bicyclic ligands due to poor solubility. Mechanochemistry forces the interaction. The trace liquid facilitates reversible Zr-carboxylate exchange[6].

• Validation Checkpoint: Monitor the assembly via Powder X-ray Diffraction (PXRD). At early milling times (e.g., 15 mins), the material will appear as an amorphous coordination polymer. As milling continues (up to 90 mins), the reversible exchange enables error correction, and the PXRD peak narrows, gaining intensity with the emergence of high-2θ reflections—confirming progressive reorganization into the thermodynamically favored crystalline NUS-110 framework[5][6].

References

• 1 2.5 3.6 4.2 5.7

• 4

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Bicyclo[2.2.2]octane-1,4-diol | 1194-44-1 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: Advanced Crystallization and Purification Strategies for Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Mechanistic Context & Applications

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (CAS: 57293-62-6) is a highly rigid, bridged bicyclic scaffold. In modern drug discovery, bicyclo[2.2.2]octane derivatives are increasingly utilized as bioisosteres for para-substituted benzene rings, fundamentally improving the metabolic stability, lipophilicity profile, and aqueous solubility of active pharmaceutical ingredients (APIs) [1]. Furthermore, these rigid frameworks serve as critical precursor linkers in the synthesis of advanced Metal-Organic Frameworks (MOFs)—such as NUS-110—designed for robust direct air capture of CO₂ [2].

The synthesis of this compound typically involves the double alkylation of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate with 1,2-dibromoethane using sodium hydride [2][3]. This reaction yields a crude mixture containing unreacted starting materials, mono-alkylated intermediates, and inorganic salts. Achieving >99% purity is an absolute prerequisite for downstream polymerization or API synthesis, making advanced crystallization techniques indispensable.

Causality in Experimental Design (Expertise & Experience)

Crystallization is not merely precipitation; it is the thermodynamically controlled assembly of a molecular lattice. As a self-validating system, every step in the purification workflow is designed with specific physicochemical causality:

• Thermal Gradient Control: We mandate a slow cooling rate (0.1–0.5 °C/min). Rapid cooling spikes the supersaturation level, triggering explosive primary nucleation. This kinetic trapping encapsulates solvent molecules and impurities within the crystal defects. Slow cooling maintains the system in the metastable zone, favoring the thermodynamic growth of pure crystal faces.

• Mitigation of Oiling Out: Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate can occasionally undergo liquid-liquid phase separation (oiling out) rather than crystallization if supersaturation is pushed too high at elevated temperatures. To prevent this, the protocol integrates seeding . By introducing a few milligrams of pure crystalline product into the metastable zone, the activation energy for primary nucleation is bypassed, forcing ordered secondary nucleation.

• The Role of Anti-Solvents: When using water or hexane as an anti-solvent, dropwise addition is non-negotiable. Localized high concentrations of anti-solvent cause "crashing out" (amorphous precipitation) rather than ordered crystallization. Water is highly effective for washing away residual inorganic salts (e.g., NaBr) from the crude solid prior to organic crystallization [2].

Thermodynamic and kinetic drivers dictating crystal purity and growth.

Physicochemical Profiling & Quantitative Data

The target molecule possesses a rigid hydrophobic bicyclic core flanked by polar hydrogen-bond accepting groups (two ketones, two esters). While specific solubility parameters can vary slightly between ester derivatives, the cooling crystallization principles applied to the diethyl analogue are directly translatable to the dimethyl ester [3].

Table 1: Quantitative Optimization Data for Crystallization Techniques

Solvent System	Crystallization Method	Typical Yield (%)	Final Purity (%)	Crystal Habit
Ethanol (Absolute)	Cooling (Seeded)	65 – 75	> 98.5	Prisms / Needles
Methanol / Water (1:2)	Anti-Solvent Precipitation	80 – 85	> 95.0	Microcrystalline Powder
DCM / Hexane (1:5)	Vapor Diffusion	N/A (Analytical)	> 99.9	Single Block Crystals

Experimental Protocols

End-to-end experimental workflow for the isolation and purification of the target compound.

Protocol 1: Bulk Purification via Seeded Cooling Crystallization (Ethanol)

This protocol is the industry standard for achieving >98% purity from crude synthetic mixtures [3].

• In-Process Control (IPC): Complete dissolution at 75 °C ensures no polymeric impurities act as premature nucleation seeds.

Step-by-Step Methodology:

• Preparation: Transfer 10.0 g of crude dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate to a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Dissolution: Add 50 mL of absolute ethanol. Heat the suspension to 75 °C using an oil bath until the solid is completely dissolved. If the solution remains cloudy after 15 minutes, add additional ethanol in 5 mL increments (up to 70 mL total) until clarity is achieved.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed fritted glass funnel (porosity 3) into a clean, pre-warmed Erlenmeyer flask to remove insoluble particulates.

• Controlled Cooling & Seeding: Transfer the flask to a programmable cooling bath. Cool from 75 °C to 45 °C at a rate of 0.5 °C/min. At 45 °C (the metastable zone), introduce 5–10 mg of pure target crystals (seeding) to initiate controlled secondary nucleation.

• Maturation: Continue cooling to 20 °C. Once at 20 °C, transfer the flask to a 4 °C refrigerator for 12 hours to maximize thermodynamic yield.

• Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with two 15 mL portions of ice-cold ethanol to displace the impurity-laden mother liquor without redissolving the product.

• Drying: Dry the crystals in a vacuum oven at 60 °C for 8 hours.

Protocol 2: High-Yield Recovery via Anti-Solvent Precipitation

Ideal for recovering product from mother liquors or when dealing with highly impure crude batches where cooling crystallization fails [2].

Step-by-Step Methodology:

• Dissolution: Dissolve 5.0 g of the compound in 20 mL of methanol at room temperature.

• Filtration: Filter through a 0.45 µm PTFE syringe filter to ensure a homogeneous solution free of insoluble salts.

• Anti-Solvent Addition: Place the solution under vigorous stirring (800 rpm). Slowly add 40 mL of deionized water dropwise (approx. 1 mL/min) using an addition funnel.

• Equilibration: After complete addition, continue stirring for 2 hours at room temperature to allow the microcrystals to ripen (Ostwald ripening).

• Isolation: Filter under vacuum, wash with 20 mL of cold water, and dry under high vacuum at 80 °C.

Protocol 3: Single-Crystal Growth for X-Ray Diffraction (Vapor Diffusion)

Used exclusively for analytical validation and absolute structural determination.

Step-by-Step Methodology:

• Dissolve 20 mg of the purified compound in 1 mL of dichloromethane (DCM) in a 2 mL glass vial.

• Place the uncapped 2 mL vial inside a larger 20 mL scintillation vial containing 5 mL of hexane (anti-solvent).

• Seal the 20 mL vial tightly with a PTFE-lined cap.

• Leave undisturbed at 20 °C for 5–7 days. The volatile DCM will slowly mix with the hexane vapor, gradually lowering the solubility and yielding high-quality single block crystals.

Analytical Validation & Quality Control

To ensure the protocol acts as a self-validating system, the final product must be subjected to the following checks to confirm structural integrity and purity:

• ¹H NMR (400 MHz, DMSO-d6): Confirm the presence of sharp singlets for the methoxy protons at δ 3.70 ppm (6H, H_a), and the distinct signals for the bicyclic framework protons (H_b at 3.06, 2.76 ppm; H_c at 2.23 ppm) [2]. The absence of a peak at ~3.6 ppm (associated with the mono-alkylated impurity) confirms successful purification.

• Melting Point: The purified crystals should exhibit a sharp, narrow melting point range, characteristic of a highly ordered bicyclic lattice free of solvent inclusions.

References

• Title: A Practical and Cost-Effective Method for the Synthesis of Bicyclo[2.2.2]octane-1,4-dicarboxylic Acid Source: ResearchGate / Synthetic Communications URL: [Link]

• Title: Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Welcome to the Technical Support Center. This rigid bicyclic diketone diester is a highly specialized intermediate, frequently utilized in the development of advanced metal-organic frameworks (MOFs) and robust direct air capture (DAC) sorbents[1].

Synthesizing this [2.2.2] bicyclic system relies on a thermodynamically demanding double alkylation of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (dimethyl succinylsuccinate) with 1,2-dibromoethane[2]. Because the reaction involves multiple kinetic bottlenecks—including moisture-sensitive enolate formation and a sterically hindered intramolecular cyclization—we have designed this guide to help you troubleshoot and optimize your yields beyond the standard literature baseline of 55%.

Section 1: Standard Operating Procedure (SOP) & Mechanistic Workflow

To establish a baseline, we provide an optimized version of the standard protocol established by[2]. Every step below includes a self-validating mechanism to ensure the reaction is proceeding correctly.

Step 1: Double Deprotonation (Enolate Formation)

• Oven-dry a 2 L three-necked flask equipped with a stir bar and water condenser. Cool to room temperature under an N₂ atmosphere.

• Add 20 g of NaH (60% dispersion in mineral oil). Note: This provides ~0.5 mol of NaH. For 0.28 mol of starting material, this is 1.79 eq[2]. For optimal yields, we highly recommend increasing this to 24 g (0.6 mol, 2.1 eq) to ensure complete double deprotonation.

• Suspend the NaH in 500 mL of strictly anhydrous dimethoxyethane (DME).

• Slowly add 64.0 g (0.28 mol, 1.0 eq) of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate in small portions to manage hydrogen gas evolution.

• Reflux the solution overnight.

• Self-Validation: The reaction is complete when the suspension transitions from an off-white color to a distinct pink hue, indicating the successful formation of the dianion[2].

Step 2: Solvent Swap (Critical Bottleneck)

• Remove the DME completely via distillation until a thick pink paste remains[2].

• Causality: DME boils at 85 °C. If not entirely removed, residual DME will depress the boiling point of the subsequent reaction mixture, preventing it from reaching the necessary thermal threshold to overcome the steric strain of the bicyclic ring closure.

Step 3: Alkylation and Intramolecular Cyclization

• Add 500 mL of extra-dry 1,2-dibromoethane directly to the pink paste.

• Slowly heat the mixture to 120 °C and maintain this internal temperature for 72 hours[2].

• Self-Validation: The cyclization is complete when the suspension color reverts from pink/purple back to off-white, indicating the consumption of the enolate[2].

Step 4: Isolation and Purification

• Remove the excess 1,2-dibromoethane via vacuum distillation.

• Wash the resulting solid sequentially with cold water (3 × 100 mL) to remove NaBr salts, and cold methanol (3 × 100 mL) to remove mineral oil and organic impurities[2].

• Dry the collected solid at 80 °C to afford the product as an off-white solid[2].

Figure 1: Workflow for synthesizing the bicyclic framework, highlighting critical solvent swaps.

Section 2: Troubleshooting Guide & FAQs

Q1: My yield is plateauing around 30%, and I am recovering a significant amount of unreacted dimethyl succinylsuccinate. What is going wrong? A1: This is a classic symptom of incomplete enolate formation. The original literature protocol utilizes 1.79 equivalents of NaH[2]. Because the starting material requires double deprotonation to form the reactive dianion, using a sub-stoichiometric amount of base mathematically limits your yield.

• Solution: Increase the NaH to 2.05–2.10 equivalents. Additionally, NaH is highly sensitive to moisture. Ensure your DME is strictly anhydrous (<10 ppm H₂O). Any water present will irreversibly quench the enolate.

Q2: LC-MS analysis of my crude mixture shows a large peak corresponding to the mono-alkylated intermediate (open chain). How do I force the reaction to the final bicyclic product? A2: The first alkylation (intermolecular Sₙ2) is fast, but the second alkylation (intramolecular Sₙ2) to form the [2.2.2] bicyclic system is kinetically slow due to high transition-state steric strain.

• Solution: The reaction absolutely requires an internal temperature of 120 °C for at least 72 hours[2]. If your reaction is stalling at the intermediate:

  • Check for Residual DME: As highlighted in the SOP, residual DME lowers the reflux temperature. Ensure DME is 100% distilled off before adding 1,2-dibromoethane.

  • Verify Internal Temperature: Do not rely on the hotplate setpoint. Use an internal thermocouple to ensure the mixture itself is actively reaching 120 °C.

Q3: I am observing a high degree of sticky, polymeric byproducts instead of a clean powder. How can I minimize this? A3: Polymeric byproducts arise when the mono-alkylated intermediate reacts with another molecule of starting material (intermolecular cross-linking) rather than cyclizing upon itself.

• Solution: This is an issue of concentration. The protocol uses 500 mL of 1,2-dibromoethane for 0.28 mol of substrate[2]. Here, 1,2-dibromoethane acts as both the electrophile and the solvent. Maintaining this massive stoichiometric excess and high dilution is critical. It statistically favors the reaction of the enolate with the solvent over another substrate molecule, suppressing oligomerization.

Q4: My final product is a dark, oily solid instead of the expected off-white powder. How do I improve the purity? A4: The dark, oily consistency is typically caused by residual mineral oil (from the 60% NaH dispersion) and trace amounts of unreacted 1,2-dibromoethane or decomposition products.

• Solution: Ensure you are strictly following the washing protocol. The cold water wash removes the inorganic NaBr salts, but the cold methanol wash is essential for stripping away the mineral oil and organic impurities[2]. If the problem persists, consider pre-washing your NaH with anhydrous hexanes under N₂ to remove the mineral oil before suspending it in DME.

Figure 2: Diagnostic logic tree for resolving common yield-limiting synthesis bottlenecks.

Section 3: Quantitative Optimization Matrix

Use the following matrix to benchmark your experimental parameters against our optimized recommendations.

Parameter	Standard Condition	Optimization Strategy	Expected Impact on Yield
Base Equivalents	NaH (1.79 eq)	Increase to 2.05–2.10 eq to ensure complete dianion formation.	+10% to +15%
Deprotonation Solvent	Dimethoxyethane (DME)	Use strictly anhydrous DME (<10 ppm H₂O).	Prevents enolate quenching
Solvent Swap	Distillation of DME	Monitor vapor temp; ensure 100% DME removal before step 2.	Enables reaching 120 °C
Alkylation Reagent	1,2-dibromoethane (500 mL)	Maintain massive excess; acts as both electrophile and solvent.	Suppresses oligomerization
Reaction Temperature	120 °C	Use internal thermocouple. Do not exceed 130 °C to avoid decomposition.	Drives intramolecular closure
Reaction Time	72 hours	Monitor via LC-MS. Do not quench until mono-alkylated intermediate < 5%.	Maximizes conversion

References

• Ren, J., Zhang, Z., Zhu, N., Yu, K., Shi, X., Li, H., Liu, Q., Joshi, Y. V., Abubakar, S., & Zhao, D. (2025). Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture. Journal of the American Chemical Society.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting low solubility of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Welcome to the technical support center for dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to the solubility of this compound.

Introduction

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a rigid, bicyclic molecule with potential applications in medicinal chemistry and materials science. Its unique three-dimensional structure can be leveraged to create novel molecular scaffolds. However, its rigidity and polarity can present challenges in finding suitable solvents for reactions, purification, and analysis. This guide provides a systematic approach to addressing low solubility issues.

Troubleshooting Low Solubility

Low solubility can manifest as difficulty in dissolving the compound, the formation of a persistent suspension, or precipitation during a reaction. The following troubleshooting guide is structured to help you diagnose and solve these problems effectively.

Visual Troubleshooting Workflow

Caption: A flowchart outlining the systematic approach to troubleshooting low solubility.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate in common laboratory solvents?

A1: Precise solubility data for this specific compound is not widely published. However, based on its structure (a polar, rigid bicyclic diester), we can estimate its solubility profile. The presence of two ester groups and two ketone functionalities suggests that it will be most soluble in polar aprotic solvents and some polar protic solvents, especially with heating. It is expected to have low solubility in nonpolar solvents.

Solubility Profile (Estimated)

Solvent	Polarity Index	Expected Solubility at Room Temperature	Expected Solubility with Heating
Dichloromethane (DCM)	3.1	Sparingly soluble to soluble	Soluble
Chloroform	4.1	Sparingly soluble to soluble	Soluble
Acetone	5.1	Sparingly soluble	Soluble
Ethyl Acetate	4.4	Sparingly soluble	Soluble
Tetrahydrofuran (THF)	4.0	Sparingly soluble	Soluble
Acetonitrile	5.8	Sparingly soluble	Soluble
Dimethylformamide (DMF)	6.4	Soluble	Highly Soluble
Dimethyl Sulfoxide (DMSO)	7.2	Soluble	Highly Soluble
Methanol	5.1	Poorly soluble to sparingly soluble	Sparingly soluble
Ethanol	4.3	Poorly soluble to sparingly soluble	Sparingly soluble
Water	10.2	Insoluble	Insoluble
Hexanes	0.1	Insoluble	Insoluble
Toluene	2.4	Poorly soluble	Sparingly soluble

Q2: I've tried several solvents from the list, and the compound still won't dissolve. What should I do next?

A2: If you've explored a range of suitable solvents without success, the issue may lie with the compound's purity or the experimental conditions.

• Purity: The synthesis of bicyclo[2.2.2]octane derivatives can sometimes result in polymeric or oligomeric side products that are significantly less soluble.[1] It is also possible that the starting dicarboxylic acid is present as an impurity, which would have very different solubility characteristics. We recommend verifying the purity of your compound using techniques like NMR, LC-MS, or melting point analysis. A broader melting point range than expected can indicate the presence of impurities. The diethyl analogue has a reported melting point of 111°C.[2]

• Experimental Conditions: The rate of dissolution can be very slow for crystalline solids. Ensure you are allowing sufficient time for dissolution, with vigorous stirring. Heating the mixture is often necessary to increase solubility.[3]

Q3: Can I use heat to dissolve the compound? Are there any risks?

A3: Yes, heating is a standard technique to increase the solubility of most solid organic compounds.[3] However, there are some precautions to consider:

• Solvent Boiling Point: Do not heat the solvent above its boiling point in an open container. Use a reflux condenser for prolonged heating.

• Compound Stability: While bicyclo[2.2.2]octane systems are generally robust, prolonged heating at high temperatures in the presence of nucleophiles or strong acids/bases could potentially lead to decomposition or side reactions. Thermal analysis of similar dibenzobicyclo[2.2.2]octane derivatives has been studied to understand their decomposition pathways.[4]

• Safety: Always use a heating mantle with a stirrer and ensure proper ventilation, especially when working with flammable organic solvents.

Q4: My compound dissolves upon heating but crashes out of solution when it cools down. How can I prevent this?

A4: This is a common phenomenon, especially when a solution is near its saturation point. Here are a few strategies to manage this:

• Use a Co-solvent: Adding a small amount of a "better" solvent (one in which the compound is more soluble, like DMF or DMSO) to your primary solvent can sometimes keep the compound in solution upon cooling.

• Maintain Temperature: If your experiment allows, maintain the reaction mixture at an elevated temperature where the compound remains soluble.

• Recrystallization: This property is ideal for purification by recrystallization.[5] To prevent premature crystallization during filtration, it is crucial to keep the solution hot.[5] If no crystals form upon cooling, it may be because too much solvent was used.[5] In such cases, the solvent volume can be reduced by gentle heating and evaporation.[5] Crystal formation can also be induced by scratching the inside of the flask with a glass rod or by adding a seed crystal.[5]

Q5: Are there any alternative methods to improve the dissolution of this compound?

A5: Yes, beyond solvent choice and heating, you can try the following:

• Sonication: Using an ultrasonic bath can help break up solid aggregates and accelerate the dissolution process, especially for kinetically slow dissolutions.

• Particle Size Reduction: Grinding the solid into a fine powder increases the surface area available for the solvent to interact with, which can significantly speed up dissolution.

Experimental Protocols

Protocol 1: Small-Scale Solubility Screening

This protocol will help you efficiently determine the best solvent for your compound.

• Preparation: Dispense approximately 5-10 mg of your compound into several small, labeled vials.

• Solvent Addition: To each vial, add 0.5 mL of a different test solvent from the solubility table above.

• Room Temperature Observation: Vigorously stir or vortex each vial for 2-3 minutes. Observe and record the solubility at room temperature (e.g., insoluble, sparingly soluble, soluble).

• Heating: For vials where the compound did not fully dissolve, gently heat them in a sand bath or on a hot plate to near the solvent's boiling point. Caution: Use a reflux condenser or a vented cap for volatile solvents.

• Hot Observation: Observe and record the solubility at the elevated temperature.

• Cooling: Allow the heated vials to cool to room temperature and then in an ice bath to check for precipitation. This will give you an indication of the solvent's suitability for recrystallization.[5]

Protocol 2: Recrystallization for Purification

If you suspect impurities are affecting solubility, recrystallization can be an effective purification method.[1]

• Solvent Selection: Choose a solvent system identified in Protocol 1 where the compound is sparingly soluble at room temperature but highly soluble when hot.

• Dissolution: In an Erlenmeyer flask, add the crude compound and a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point with stirring.

• Achieve Saturation: Gradually add small portions of the hot solvent until the compound just dissolves. Avoid adding a large excess of solvent, as this will reduce the yield.[5]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them. This must be done quickly to prevent the desired compound from crystallizing in the funnel.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slower cooling generally results in larger, purer crystals.[5] Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Bicyclo[2.2.2]octane-1,4-diol.
• Google Patents. (2019). WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Chemistry LibreTexts. (2020). 13.3: Factors Affecting Solubility.
• Journal of the Chemical Society, Faraday Transactions. (n.d.). Interactions of α-, β- and γ-cyclodextrin with bicyclo[2.2.2]octane-1,4-derivatives in aqueous solution and in the gas phase A microcalorimetric and molecular modelling study.
• MilliporeSigma. (n.d.). Diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.
• Cheméo. (n.d.). Chemical Properties of Bicyclo[2.2.2]octane (CAS 280-33-1).
• Merck. (n.d.). Diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.
• European Journal of Chemistry. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis.
• CentAUR. (2021). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates.
• Australian Journal of Chemistry. (2008). Synthesis of 2,5-Diazabicyclo[2.2.2]octanes by Dieckmann Analogous Cyclization.
• PubMed. (2016). cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis.
• ResearchGate. (2025). Thermal behaviour of some dibenzobicyclo[2.2.2]octane derivatives.
• SciELO. (2013). A Structural Investigation of the D2O Solvated, Acetone Solvated and Nonsolvated 1,4-Diazabicyclo[2.2.2]octane Complexes of the Half Sandwich Moiety [(η5-C5H5)(CO)2Fe].
• CymitQuimica. (n.d.). CAS 280-57-9: 1,4-Diazabicyclo[2.2.2]octane.
• Loba Chemie. (2016). 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS CAS-No..
• MDPI. (2012). 1,4-Diazabicyclo[2.2.2]octane (DABCO) 5-aminotetrazolates.
• ResearchGate. (2025). (PDF) Cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis.

Sources

• 1. WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives - Google Patents [patents.google.com]
• 2. Diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate | 843-59-4 [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

How to prevent side reactions in dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate synthesis

Welcome to the technical support center for the synthesis of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and prevent the formation of side products.

The synthesis of this highly functionalized, rigid bicyclic structure is a multi-step process that demands precise control over reaction conditions. The most reliable and scalable approach involves a two-stage sequence:

• Stage 1: Dieckmann-type Condensation to form the core intermediate, dimethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate, also known as dimethyl succinylsuccinate. This is achieved through the base-catalyzed self-condensation of dimethyl succinate.

• Stage 2: Bridging Alkylation to construct the bicyclo[2.2.2]octane skeleton. This involves the reaction of the dianion of dimethyl succinylsuccinate with a two-carbon electrophile, such as 1,2-dibromoethane or a glyoxal derivative.

This guide is structured to address potential issues in both stages of this synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Q1: My yield of dimethyl succinylsuccinate (Stage 1) is consistently low. What are the likely causes and solutions?

Low yields in the initial condensation are common and can typically be traced to the choice of base, solvent, and reaction conditions.

• Cause 1: Incomplete Reaction/Unfavorable Equilibrium. The Claisen/Dieckmann condensation is an equilibrium process.[1] To drive it towards the product, a full equivalent of a strong base is required to deprotonate the resulting β-keto ester, which is more acidic than the starting material.[1]

  • Solution: Use at least one full equivalent of a strong, non-nucleophilic base. Sodium hydride (NaH) or sodium methoxide (NaOMe) are common choices. NaH is often preferred as it avoids the generation of methanol, which can participate in equilibrium.

• Cause 2: Side Reactions. The primary side reaction is a simple Claisen condensation of dimethyl succinate to form a linear β-keto ester, rather than the desired intramolecular cyclization.[2] Polymerization can also occur.

  • Solution: Control the addition rate of the base and maintain a consistent reaction temperature. Using an inert, high-boiling solvent like toluene or xylene can help maintain temperature and solubility.[3] Some protocols suggest using excess dimethyl succinate itself as the solvent to favor the desired reaction.[4]

• Cause 3: Ester Hydrolysis. If there is any moisture in the reaction, the ester groups can be hydrolyzed to carboxylic acids, especially under basic conditions.

  • Solution: Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH, 60% in mineral oil)	Irreversibly deprotonates the ester, driving the reaction forward. Avoids transesterification.
Solvent	Anhydrous Toluene or Xylene	High boiling point allows for effective heating; inert nature prevents side reactions.
Atmosphere	Nitrogen or Argon	Prevents moisture from entering the reaction, which would cause hydrolysis.
Temperature	Reflux (~100-110 °C)	Provides sufficient energy to overcome the activation barrier for condensation.[5]

Q2: In Stage 2, I'm not forming the bicyclic product. Instead, I see a complex mixture or starting material. Why is the bridging reaction failing?

The failure of the bridging alkylation is often due to issues with forming the necessary dianion or competing side reactions like O-alkylation and polymerization.

• Cause 1: Incomplete Dianion Formation. The bridging reaction requires the formation of a dianion from dimethyl succinylsuccinate to alkylate both the C1 and C4 positions.

  • Solution: Use two full equivalents of a very strong base. Sodium hydride (NaH) is a good choice. Allow sufficient time for the deprotonation to complete before adding the alkylating agent.

• Cause 2: O-alkylation instead of C-alkylation. Enolates are ambident nucleophiles, meaning they can react at either the carbon or the oxygen atom.[6][7] O-alkylation leads to a vinyl ether byproduct and is a common pitfall.[8]

  • Solution: The choice of solvent and counter-ion is critical. Polar aprotic solvents (like DMF or DMSO) can favor C-alkylation.[9] Using lithium-based strong bases (like LDA) can also promote C-alkylation due to the small cation's tight coordination with oxygen.[10] However, NaH in DMF is a common and effective system.

• Cause 3: Intermolecular Polymerization. The dianion can react with another molecule of the bridging agent or another molecule of the dianion, leading to a polymer chain instead of the desired intramolecular cyclization.[11]

  • Solution: Employ high-dilution conditions. This is achieved by adding the bridging agent (e.g., 1,2-dibromoethane) very slowly to the solution of the dianion. This keeps the concentration of the electrophile low at all times, favoring the intramolecular reaction pathway. Adding a polymerization inhibitor may also be beneficial in some cases.[][13]

Q3: My final product is impure, and NMR shows multiple sets of peaks similar to the product. What's happening?

This often points to the formation of stereoisomers or byproducts from O-alkylation.

• Cause 1: Formation of Diastereomers. The target molecule has stereocenters. While the desired product is highly symmetrical, side reactions or incomplete cyclization can lead to diastereomeric impurities.

  • Solution: Purification by column chromatography is often necessary.[14] Due to the similar polarity of stereoisomers, a high-efficiency silica gel and a carefully optimized eluent system (e.g., hexanes/ethyl acetate gradient) may be required. In some cases, recrystallization can be effective if a crystalline solid is obtained.

• Cause 2: Presence of the O-alkylation Product. As discussed in Q2, the O-alkylated byproduct can be a major contaminant.

  • Solution: Review and optimize the alkylation conditions to favor C-alkylation (see Q2 solutions). The O-alkylated product will have a different polarity and should be separable by column chromatography. Its structure can be confirmed by NMR (look for vinyl ether protons) and mass spectrometry.

Experimental Workflow & Diagrams

The following diagrams illustrate the proposed synthesis and potential pitfalls.

Caption: Overall synthetic workflow for the target molecule.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. CN112094189A - Synthesis method of dimethyl succinylsuccinate - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. CN108373412A - The method and apparatus of continuous production dimethyl succinyl succinate - Google Patents [patents.google.com]
• 6. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 7. pharmaxchange.info [pharmaxchange.info]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. ch.ic.ac.uk [ch.ic.ac.uk]
• 11. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. EP1396484A1 - Method for preventing polymerization in an acrylic acid manufacturing process - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]

Optimizing purification of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Welcome to the Technical Support Center for the synthesis and purification of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate . As a rigid bicyclic scaffold, this molecule is highly sought after in the development of pharmaceuticals, advanced polymers, and structurally reconfigured metal-organic frameworks (MOFs) for direct air capture[1].

However, synthesizing this bicyclic core via the double alkylation of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (dimethyl succinylsuccinate) presents significant regioselectivity and purification challenges[2]. As a Senior Application Scientist, I have designed this guide to move beyond basic procedures, providing you with the mechanistic causality and self-validating markers needed to master this workflow.

Experimental Workflow & Mechanistic Logic

The synthesis relies on the sequential double C-alkylation of an ambident enolate. Controlling the reaction environment is critical to prevent undesired O-alkylation (enol ether formation)[2] and oxidative degradation.

Workflow for the synthesis and purification of the bicyclo[2.2.2]octane core.

Troubleshooting FAQs

Q: Why do I observe significant amounts of enol ether byproducts instead of the bicyclo[2.2.2]octane core? A: This is a classic O- vs. C-alkylation competition. Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate is a cyclic β-keto ester. Deprotonation yields an ambident enolate. Using weaker bases or polar protic solvents heavily favors O-alkylation, yielding enol ethers[2]. To force C-alkylation, you must use a strong, hard base like Sodium Hydride (NaH) in an aprotic ethereal solvent (Dimethoxyethane, DME) to form a tight sodium enolate ion pair[3]. Furthermore, swapping the solvent to neat 1,2-dibromoethane maximizes the electrophile concentration, driving the sequential C-alkylation SN2 steps.

Logical decision tree for controlling regioselectivity in succinylsuccinate alkylation.

Q: The reaction mixture turns from a pink paste to an off-white suspension during the 1,2-dibromoethane step. Is this normal? A: Yes, this is a highly reliable, self-validating visual marker of the reaction's progress[3]. The initial deprotonation by NaH in DME forms the disodium enolate, which precipitates as a thick pink/purple paste. As the enolate reacts with 1,2-dibromoethane at 120 °C, the highly conjugated enolate is consumed, breaking the extended chromophore and precipitating the neutral, off-white bicyclic product. If the mixture remains pink after 3 days, the alkylation is incomplete.

Q: How can I efficiently remove the large excess of 1,2-dibromoethane without degrading the product? A: 1,2-dibromoethane has a boiling point of ~131 °C. Rotary evaporation is often insufficient and can lead to bumping or thermal degradation. The validated protocol requires vacuum distillation to strip the bulk of the dibromide, followed by sequential heterogeneous washing[3]. Washing with cold water removes residual NaBr salts, while washing with cold methanol (MeOH) removes trace organic impurities and residual dibromoethane, leaving the highly crystalline bicyclic product intact.

Q: My final product has a brown tint and the NMR shows broad peaks. What went wrong? A: A brown tint indicates oxidative degradation of the succinylsuccinate core prior to cyclization. The initial deprotonation step must be performed under a strict inert atmosphere (N2 or Ar) using oven-dried glassware[3]. The enolate is highly susceptible to aerobic oxidation. Broad NMR peaks often indicate the presence of paramagnetic impurities or oligomeric byproducts. Ensure your 1,2-dibromoethane is "extra-dry" to prevent competitive hydrolysis.

Validated Step-by-Step Protocol

Adapted from the optimized methodology for DAC MOF linkers[3].

Phase 1: Enolization

• Oven-dry a 2 L three-necked flask equipped with a magnetic stir bar and a water condenser. Cool to room temperature (RT) under a strict N2 atmosphere.

• Add 20 g (0.5 mol, 1.79 eq.) of NaH (60% dispersion in mineral oil).

• Suspend the NaH in 500 mL of anhydrous dimethoxyethane (DME).

• Slowly add 64.0 g (0.28 mol, 1.0 eq.) of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate in small portions to manage hydrogen gas evolution.

• Reflux the solution overnight.

  • Self-Validation Checkpoint: The reaction is ready for the next phase when the suspension transitions into a thick pink paste[3].

Phase 2: Cyclization (Double Alkylation) 6. Remove the DME solvent completely via distillation to isolate the pink enolate paste. 7. Add 500 mL of extra-dry 1,2-dibromoethane directly to the paste. 8. Gradually heat the mixture to 120 °C and maintain this temperature for 3 days.

• Self-Validation Checkpoint: The reaction is complete when the purple/pink color dissipates entirely, leaving an off-white suspension[3].

Phase 3: Purification 9. Remove the excess 1,2-dibromoethane via vacuum distillation. (Caution: highly toxic, ensure proper cold trapping). 10. Triturate and wash the resulting solid three times with cold distilled water (3 × 100 mL) to remove inorganic NaBr salts. 11. Wash the solid three times with cold methanol (3 × 100 mL) to remove organic impurities and trace dibromide[3]. 12. Collect the solid via vacuum filtration and dry in an oven at 80 °C.

Quantitative Data Summary

Use the following table to benchmark your reaction parameters and validate your final product against established literature standards[3].

Parameter	Validated Value / Observation
Starting Material	Dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (1.0 eq)
Base	NaH (60% in mineral oil, 1.79 eq)
Enolization Conditions	Dimethoxyethane (DME), Reflux overnight
Alkylation Conditions	1,2-dibromoethane (Neat, Excess), 120 °C for 3 days
Expected Yield	~55% (e.g., 39.54 g from 64.0 g SM)
Visual Milestones	Off-white (SM) → Pink Paste (Enolate) → Off-white Suspension (Product)
1H NMR (400 MHz, DMSO-d6)	δ 3.70 (s, 6H, -OCH3), 3.06 & 2.76 (m, 4H, bridgehead -CH2-), 2.23 (m, 4H, bridge -CH2-)

References

• Ren, J., Zhang, Z., Zhu, N., et al. (2025). Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture. Journal of the American Chemical Society.[Link]

• Ismailov, V. M., Ibragimova, M. M., Sadykhova, N. D., et al. (2017). Alkylation of methyl 4-chloro-3-oxobutanoate with di- and tribromoalkanes. Russian Journal of General Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate reactions

Welcome to the technical support guide for reactions involving dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This resource is designed for researchers, chemists, and drug development professionals who are navigating the synthetic challenges posed by this sterically demanding molecule. The unique, rigid cage structure of the bicyclo[2.2.2]octane core presents significant steric barriers that can impede or prevent standard chemical transformations. This guide provides in-depth, mechanistically-grounded answers to common problems, troubleshooting advice, and detailed protocols to help you achieve your synthetic goals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my reactions with dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate so slow or low-yielding?

A1: The low reactivity of this molecule is a direct consequence of its rigid, three-dimensional structure, which creates severe steric hindrance at all four functional groups.

• Bridgehead Ester Groups: The two methyl ester groups are located at bridgehead carbons. These positions are analogous to neopentyl centers, which are notoriously unreactive in SN2 reactions. For reactions at the carbonyl carbon (like hydrolysis or amidation), the three bridges of the bicyclic system form a "cage" that physically blocks the optimal trajectory for nucleophilic attack (the Bürgi-Dunitz angle). Bridgehead positions are also resistant to forming planar intermediates, making SN1-type reactions that would involve a bridgehead carbocation highly unfavorable.[1][2]

• Dioxo Groups: The two ketone functionalities are also sterically shielded. The concave face of the molecule is highly congested, forcing reagents to approach from the more exposed, but still hindered, convex face.

• Conformational Rigidity: Unlike flexible acyclic molecules, the bicyclo[2.2.2]octane skeleton cannot readily contort to expose its reactive sites. This rigidity locks the functional groups into a sterically encumbered environment.

This inherent structural challenge means that standard reaction conditions are often insufficient to overcome the high activation energy required for transformation.

Caption: Recommended workflow for hindered amidation.

Q4: Can I selectively perform reactions at the ketone positions while leaving the esters intact?

A4: Yes, this is feasible as the reaction conditions for many ketone modifications are orthogonal to those required for hindered ester cleavage. However, steric hindrance at the ketones is still a major consideration.

Scenario 1: Reduction of the Ketones

Standard reducing agents like sodium borohydride (NaBH₄) should be effective. NaBH₄ is a small nucleophile (delivering H⁻) and is generally unreactive towards esters. The approach of the hydride will be directed by the bicyclic framework, likely leading to a specific diastereomer of the resulting diol.

• Protocol: Use NaBH₄ (2.5 equiv.) in methanol or ethanol at 0 °C to room temperature. The reaction should be relatively clean.

• Expected Stereochemistry: The hydride will attack from the less hindered convex face of each carbonyl, leading to endo-alcohols.

Scenario 2: Enolate Formation and Alkylation

Forming an enolate requires a strong, non-nucleophilic base. The bridgehead protons are non-acidic, so deprotonation will occur alpha to the ketones.

• Choice of Base: Lithium diisopropylamide (LDA) is the base of choice. Its bulky nature prevents it from acting as a nucleophile at the ester carbonyls.

• Procedure:

  • Dissolve the diester in anhydrous THF at -78 °C under argon.

  • Add LDA (2.2 equivalents for dienolate formation) dropwise.

  • Stir for 1-2 hours to ensure complete enolate formation.

  • Add a reactive electrophile (e.g., methyl iodide).

• Challenge: While enolate formation is possible, subsequent alkylation with a bulky electrophile will be very difficult due to the sterically congested environment of the enolate. Small, highly reactive electrophiles are required.

References

• WO2019075004A1 - Synthesis of bicyclo[2.2.
• Adcock, W., Iyer, V.S., Kok, G.B., & Kitching, W. (1983). Nucleophilic substitution at the bridgehead of 1,4-dihalobicyclo[2.2.2]octanes : An abnormal leaving group mobility order. Tetrahedron Letters, 24(52), 5901-5902.
• Krafft, M. E., & Holton, R. A. (1983). Reaction of Nucleophiles with Bridgehead Carbocations Derived from l-Bromobicyclo[2.2.2]octanes and l-Bromobicyclo[3.3.1]nonanes. Journal of the American Chemical Society.
• ECHEMI (Forum Discussion). Difficult hydrolysis of an hindered ester.
• Winkler, J. D. (1996). Organic Synthesis Using Bridgehead Carbocations and Bridgehead Enones.
• Master Organic Chemistry (2014). What's Bredt's Rule? The problem with bridgehead alkenes.

Sources

• 1. DSpace [dr.lib.iastate.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Column Chromatography of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Welcome to the technical support hub for the purification of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to ensure successful purification of this compound via column chromatography.

I. Introduction

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a structurally rigid and functionalized molecule, making it a valuable building block in organic synthesis. Its purification via column chromatography can present unique challenges due to its polarity and potential for degradation. This guide offers practical, experience-driven solutions to common issues encountered during its purification.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the column chromatography of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Problem 1: Poor Separation of the Desired Compound from Impurities

Symptoms:

• Overlapping spots on the Thin Layer Chromatography (TLC) plate.

• Fractions collected from the column contain a mixture of the product and impurities.

Possible Causes & Solutions:

• Inappropriate Solvent System: The polarity of the eluent may not be optimal for separating the target compound from impurities.

  • Solution: Systematically vary the solvent system. A common and effective starting point for compounds of moderate polarity is a mixture of ethyl acetate and hexane.[1][2][3] Begin with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increase the polarity. Running several TLC plates with different solvent ratios (e.g., 10%, 20%, 30% ethyl acetate in hexane) can quickly identify the optimal mobile phase for separation.[2][4] An ideal solvent system will give the desired product an Rf value between 0.3 and 0.7 on the TLC plate.[5]

• Column Overloading: Applying too much crude material to the column can lead to broad bands and poor separation.

  • Solution: As a general rule, the amount of silica gel should be 50-100 times the weight of the crude material for difficult separations.[6] If overloading is suspected, reduce the amount of sample applied to the column.

• Improper Column Packing: Voids or channels in the silica gel can lead to an uneven flow of the mobile phase, resulting in poor separation.

  • Solution: Ensure the silica gel is packed uniformly. A "slurry packing" method, where the silica gel is mixed with the initial eluent before being added to the column, is often effective. Gently tap the column as the silica settles to ensure a compact and even bed.

Problem 2: The Compound is Not Eluting from the Column

Symptoms:

• The desired product remains at the top of the column and does not move with the eluent.

• The Rf value on the TLC plate is close to zero.[7]

Possible Causes & Solutions:

• Solvent Polarity is Too Low: The eluent is not polar enough to displace the compound from the silica gel.

  • Solution: Gradually increase the polarity of the mobile phase. If a mixture of ethyl acetate and hexane is being used, increase the proportion of ethyl acetate. For highly polar compounds, a more polar solvent system, such as methanol in dichloromethane, may be necessary.[1] However, be cautious when using methanol, as high concentrations can dissolve the silica gel.[1]

Problem 3: The Compound Elutes Too Quickly

Symptoms:

• The desired product comes off the column with the solvent front.

• The Rf value on the TLC plate is close to one.[7]

Possible Causes & Solutions:

• Solvent Polarity is Too High: The eluent is too polar, causing the compound to have a low affinity for the stationary phase.

  • Solution: Decrease the polarity of the eluent. If using an ethyl acetate/hexane mixture, increase the proportion of hexane.

Problem 4: Tailing of Spots on TLC and Streaking on the Column

Symptoms:

• Spots on the TLC plate appear elongated or "tailed."

• The compound band on the column is broad and streaked.

Possible Causes & Solutions:

• Compound Degradation on Silica Gel: The slightly acidic nature of silica gel can sometimes cause degradation of sensitive compounds.[8] While dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is generally stable, this possibility should be considered.

  • Solution: Deactivate the silica gel by adding a small amount of a neutral or basic modifier to the eluent, such as triethylamine (0.1-1%). This can help to neutralize the acidic sites on the silica gel. Alternatively, using a different stationary phase like alumina may be beneficial.

• Sample Overloading: As mentioned previously, too much sample can lead to tailing.

  • Solution: Reduce the amount of sample loaded onto the column.

Troubleshooting Workflow Diagram

Caption: A workflow diagram for troubleshooting common column chromatography issues.

III. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate?

A good starting point is a mixture of ethyl acetate and hexane.[1][2][3] Based on the structure of the molecule, which contains two ester groups and two ketone groups, it is expected to be of moderate polarity. A 20-30% ethyl acetate in hexane mixture is a reasonable starting point for TLC analysis.

Q2: How do I choose the correct stationary phase?

For most applications involving moderately polar organic compounds, silica gel is the standard and most effective stationary phase.[3][9] If your compound is acid-sensitive, neutral or basic alumina can be a good alternative.

Q3: Can I reuse my column?

It is generally not recommended to reuse silica gel columns for the purification of different compounds, as cross-contamination can occur. For routine purifications of the same compound where high purity is not critical, it may be possible, but it is not standard practice in a research setting.

Q4: My compound is a solid. How should I load it onto the column?

There are two common methods for loading a solid sample:

• Dry Loading: Dissolve your compound in a minimal amount of a volatile solvent (like dichloromethane or acetone). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of the packed column.

• Wet Loading: Dissolve the compound in a minimal amount of the initial mobile phase. Using a pipette, carefully add the solution to the top of the column, taking care not to disturb the silica bed.

Dry loading is often preferred as it can lead to better band sharpness and improved separation.

Q5: How can I visualize the compound on a TLC plate if it is not UV active?

If your compound does not absorb UV light, you can use a variety of staining agents. A common general-purpose stain is potassium permanganate solution. When the TLC plate is dipped in this solution, most organic compounds will appear as yellow spots on a purple background.

IV. Recommended Chromatography Conditions

The following table provides a summary of recommended starting conditions for the purification of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for moderately polar organic compounds.
Mobile Phase	Ethyl Acetate / Hexane	Provides a good polarity range for elution.[1][2][3]
Initial Eluent	10-20% Ethyl Acetate in Hexane	A good starting point for TLC analysis.[2]
Elution Method	Gradient Elution	Start with a lower polarity and gradually increase the percentage of ethyl acetate for better separation.
Detection	UV visualization (if applicable) or staining (e.g., potassium permanganate)	Allows for tracking of the compound during chromatography.

V. Experimental Protocol: Step-by-Step Guide

Preparation of the Column

• Select a glass column of an appropriate size.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a small layer of sand.

• Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

• Add a layer of sand on top of the silica gel.

• Drain the excess solvent until the solvent level is just at the top of the sand.

Sample Loading

• Load the sample onto the column using either the dry or wet loading method described in the FAQ section.

Elution and Fraction Collection

• Carefully add the mobile phase to the column.

• Apply gentle pressure to the top of the column (using a pump or inert gas) to begin the elution.

• Collect fractions in test tubes or other suitable containers.

• Monitor the separation by TLC analysis of the collected fractions.

Product Isolation

• Combine the fractions containing the pure product.

• Remove the solvent using a rotary evaporator to obtain the purified dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

VI. References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. Available at: [Link]

• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents. Available at: [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Available at: [Link]

• King Group. Successful Flash Chromatography. Available at: [Link]

• Organic Syntheses. (2011). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses Procedure, 88, 245.

• Sorbent Technologies. (2025, August 11). Flash Chromatography Basics. Available at: [Link]

• UCLA Department of Chemistry and Biochemistry. Thin Layer Chromatography. Available at: [Link]

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Technical Support Center: Scale-Up of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Compound CAS: 57293-62-6

Welcome to the dedicated technical support and troubleshooting center for the scale-up of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This highly rigid bicyclic building block is critical for synthesizing advanced metal-organic frameworks (MOFs)—such as NUS-110 used in Direct Air Capture (DAC)—and sterically constrained pharmaceutical intermediates[1]. Moving this synthesis from the bench to the pilot plant introduces severe mass transfer, thermodynamic, and safety challenges. This guide provides field-proven methodologies to ensure process integrity.

Process Overview & Mechanistic Pathway

The synthesis relies on the double alkylation of dimethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (dimethyl succinylsuccinate)[2] using 1,2-dibromoethane. The reaction proceeds via a sodium dienolate intermediate, which requires strict solvent exchange and thermal control to force the sterically hindered bicyclo[2.2.2]octane ring closure[1].

Fig 1: Synthesis workflow of the bicyclo[2.2.2]octane core via double alkylation.

Standard Operating Procedure (SOP): Self-Validating Pilot-Scale Synthesis

This protocol is engineered for multi-kilogram scale-up, embedding self-validating checkpoints to ensure each mechanistic milestone is achieved before proceeding[1].

Step 1: Deprotonation & Dienolate Formation

• Action: In a thoroughly N₂-purged reactor, suspend NaH (60% in mineral oil, 1.79 eq) in anhydrous dimethoxyethane (DME). Slowly dose dimethyl succinylsuccinate (1.0 eq) in 5% increments.

• Causality: NaH is a strong, non-nucleophilic base required to doubly deprotonate the substrate. DME acts as a coordinating ethereal solvent that stabilizes the resulting sodium dienolate.

• Validation Checkpoint: Monitor the H₂ gas mass flow meter. The reaction step is complete when H₂ evolution ceases and the off-white suspension transitions to a distinct, deep pink color. If the solution remains off-white, deprotonation is incomplete.

Step 2: Solvent Exchange (Critical Path)

• Action: Distill off the DME completely under a slight vacuum (400-500 mbar) until a thick pink paste remains.

• Causality: DME has a boiling point of 85°C. The subsequent cyclization requires 120°C. If DME is not entirely removed, the bulk fluid temperature will stall at the boiling point of the solvent mixture, preventing the reaction from overcoming the activation energy required for C-alkylation.

• Validation Checkpoint: Condensate volume must match the initial DME input volume (±2%).

Step 3: Double Alkylation

• Action: Add extra-dry 1,2-dibromoethane (excess, acting as both reactant and solvent) to the pink paste. Heat the heterogeneous mixture to 120°C for 72 hours.

• Causality: The first SN2 substitution is intermolecular and fast. The second is intramolecular and highly sterically hindered, requiring prolonged thermal energy to force the molecule out of its stable chair conformation into the strained [2.2.2] bicyclic geometry.

• Validation Checkpoint: The suspension color will shift from pink back to off-white as the highly conjugated dienolate is consumed and the product precipitates[1].

Step 4: Purification & Isolation

• Action: Remove excess 1,2-dibromoethane via vacuum distillation. Wash the resulting solid sequentially with cold water (3x) and cold methanol (3x). Dry at 80°C.

• Causality: The water wash removes the stoichiometric NaBr byproduct. The cold methanol wash removes residual mineral oil (from the NaH) and unreacted starting materials without dissolving the target bicyclic product.

Scale-Up Parameter Comparison & Yield Optimization

Scaling this reaction introduces non-linear physical challenges. The table below summarizes the quantitative shifts required when moving from a 10-gram lab scale to a 1-kilogram pilot scale.

Parameter	Lab-Scale (10 g)	Pilot-Scale (1 kg)	Causality & Scale-Up Impact
NaH Addition Rate	Bolus / Rapid	< 50 g/hr	Exothermic H₂ Release: Heat dissipation and gas evolution outpace condenser capacity at scale.
Agitation Speed	250 RPM (Magnetic)	60 RPM (Anchor)	Viscosity Shift: The intermediate forms a non-Newtonian paste; high-shear mixing fails, requiring high-torque anchor impellers.
DME Residuals	< 1% (Rotovap)	5-8% (Reactor Distillation)	Boiling Point Depression: Residual DME prevents the reaction from reaching the 120°C activation energy threshold.
Reaction Time	72 Hours	96-120 Hours	Mass Transfer Limitation: The heterogeneous solid-liquid reaction is diffusion-limited at larger volumes.
Average Yield	65%	50-55%	Thermal Degradation: Extended heating times at scale increase the rate of O-alkylation and oligomerization[1].

Troubleshooting Guides: Resolving Scale-Up Bottlenecks

Fig 2: Troubleshooting logic tree for common scale-up bottlenecks.

Q: During Step 2, the "pink paste" seizes our standard pitched-blade turbine agitator. How do we maintain mixing?

A: The sodium dienolate intermediate forms a highly viscous, non-Newtonian paste in the absence of solvent. Standard pitched-blade or Rushton turbines will create a "cave" in the center of the paste, leading to zero bulk mixing and localized overheating at the reactor walls. Resolution: You must switch to a close-clearance helical ribbon or anchor impeller. This ensures the paste is continuously scraped from the reactor walls, maintaining thermal homogeneity before the 1,2-dibromoethane is added.

Q: Our LC-MS shows a massive spike in O-alkylated byproducts instead of the desired C-alkylated bicyclic core. Why?

A: The dienolate is an ambident nucleophile. C-alkylation (which forms the desired bicyclic core) is thermodynamically favored but kinetically slow. O-alkylation is kinetically favored at lower temperatures. If your reactor heating profile is too slow, or if residual DME depresses the boiling point below 120°C, the reaction spends too much time in the kinetic regime, permanently trapping your yield as O-alkylated waste. Resolution: Ensure 100% removal of DME. Pre-heat the reactor jacket so the mixture ramps from 80°C to 120°C as rapidly as safely possible.

Frequently Asked Questions (FAQs)

Q: Why is the theoretical yield capped around 55-67% even under optimal conditions? A: The synthesis relies on a double SN2 alkylation. While the first alkylation is relatively fast, the second intramolecular cyclization is severely sterically hindered. The molecule is forced into a highly strained [2.2.2] conformation. Competing intermolecular reactions (oligomerization) inherently limit the theoretical yield[1].

Q: Can we substitute 1,2-dibromoethane with 1,2-dichloroethane (DCE) to reduce toxicity and environmental compliance costs? A: No. While DCE is less toxic, the chloride ion is a significantly poorer leaving group than bromide. Given the extreme steric hindrance of the second cyclization step, DCE lacks the required electrophilic reactivity. Using DCE will result in stalled, mono-alkylated intermediates and yields dropping below 10%.

Q: Is it possible to avoid the use of mineral oil by utilizing dry NaH powder? A: It is highly discouraged at scale. Dry NaH is pyrophoric and presents an extreme dust explosion hazard when charged into a large reactor. The 60% mineral oil dispersion acts as a necessary thermal buffer and prevents auto-ignition during the solid addition phase. The mineral oil is easily removed during the final cold methanol wash.

References

• Ren, J., Zhang, Z., Zhu, N., Yu, K., Shi, X., Li, H., Liu, Q., Joshi, Y. V., Abubakar, S., & Zhao, D. (2025). Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture. Journal of the American Chemical Society.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]

Reference Data & Comparative Studies

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate vs cubane derivatives as bioisosteres

An in-depth technical comparison of three-dimensional bioisosteres for drug discovery, focusing on the physicochemical, pharmacokinetic, and synthetic trade-offs between cubane derivatives and highly functionalized bicyclo[2.2.2]octane (BCO) scaffolds.

Introduction: The "Escape from Flatland" Paradigm

The over-reliance on planar, sp2 -hybridized aromatic rings (such as benzene) in medicinal chemistry often leads to drug candidates with poor aqueous solubility, high non-specific binding, and suboptimal pharmacokinetic (PK) profiles. The "escape from flatland" strategy involves replacing these flat rings with 3D, sp3 -rich aliphatic bioisosteres[1].

For para-substituted benzenes, two of the most prominent structural mimics are cubane-1,4-diyl and bicyclo[2.2.2]octane-1,4-diyl (BCO) [2]. While both effectively project substituents at similar exit vectors to benzene, their electronic properties, lipophilicity, and synthetic tractability differ drastically. Recently, highly functionalized building blocks like Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate have emerged as superior alternatives to simple cubanes, offering orthogonal functional handles (ketones and esters) that allow medicinal chemists to fine-tune lipophilicity and metabolic stability without the chemical instability inherent to strained cubane systems[3].

Structural and Geometric Fidelity

The primary requirement of a bioisostere is geometric mimicry to maintain target binding affinity.

• Benzene (para-substituted) : The distance between the exit vectors (C1 to C4) is approximately 2.79 – 2.82 Å [1].

• Cubane-1,4-diyl : Provides an exceptional geometric match with a bridgehead distance of 2.72 Å [1].

• BCO-1,4-diyl : Slightly more compact, with a bridgehead distance of 2.60 Å [1].

Despite the slight contraction in the BCO scaffold, both bioisosteres successfully maintain the pharmacological efficacy of the parent drugs in most structure-based drug design (SBDD) campaigns.

Geometric comparison of para-benzene and its 3D bioisosteres.

Physicochemical and Pharmacokinetic Profiling

The causality behind choosing Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate over a cubane derivative lies in the delicate balance of lipophilicity, metabolic clearance, and chemical stability.

Solubility and Lipophilicity (LogP)

Disrupting the aromaticity of a drug molecule reduces the crystal lattice energy (by eliminating π−π stacking), which generally improves aqueous solubility[1].

• Cubanes typically provide a massive boost to aqueous solubility and lower the overall lipophilicity (LogP) compared to benzene[4].

• Standard BCOs are highly lipophilic due to their larger hydrocarbon volume, which can sometimes negate the solubility benefits of 3D disruption[5].

• The 2,5-Dioxo-BCO Advantage : By utilizing Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, the introduction of the two oxygen atoms drastically lowers the LogP compared to a standard BCO, bringing the lipophilicity and solubility profile much closer to that of cubane, while retaining the BCO geometry.

Metabolic Stability (Intrinsic Clearance - CLint​ )

Cytochrome P450 (CYP450) enzymes typically target electron-rich aromatic rings or accessible aliphatic C-H bonds.

• Cubane : Literature reports on cubane metabolic stability are mixed. While it lacks aromaticity, the strained C-H bonds can sometimes become new metabolic "hotspots," leading to unexpectedly high clearance rates in human liver microsomes (HLM)[6].

• BCO : The BCO framework is sterically hindered and lacks the extreme ring strain of cubane, making its C-H bonds highly resistant to oxidative metabolism. BCO derivatives consistently show lower intrinsic clearance and longer half-lives than their phenyl or cubane counterparts[7].

Chemical Stability and Synthetic Tractability

• Cubane Limitations : Cubanes suffer from severe ring strain. They are notoriously incompatible with many transition-metal-catalyzed cross-coupling reactions (e.g., Palladium or Copper) because the metal can trigger a valence isomerization, destroying the cubane core[8].

• BCO Robustness : BCOs are chemically inert to transition metals, heat, and mechanochemical stress. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is easily scalable and its ketone groups allow for late-stage reductive amination, yielding complex di-amino BCOs that are impossible to synthesize on a cubane scaffold[3].

Quantitative Data Summary

Parameter	para-Phenyl	Cubane-1,4-diyl	BCO-1,4-diyl (Standard)	2,5-Dioxo-BCO Derivative
Exit Vector Distance (Å)	2.79 - 2.82	2.72	2.60	2.60
Fraction sp3 ( Fsp3​ )	0.0	1.0	1.0	1.0
Lipophilicity ( Δ LogP)	Baseline	Decreased	Increased	Decreased
Aqueous Solubility	Poor	Excellent	Moderate	Excellent
Metabolic Stability ( CLint​ )	Baseline	Variable (Hotspots)	High	Very High
Cross-Coupling Compatibility	Excellent	Poor (Isomerization)	Excellent	Excellent

Experimental Methodologies

To objectively evaluate these bioisosteres, the following self-validating protocols are utilized in preclinical development.

Protocol A: Late-Stage Functionalization of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

This protocol details the conversion of the dioxo-BCO building block into a highly polar, diamino-bioisostere via reductive amination, demonstrating its synthetic superiority over unreactive cubanes[3].

• Preparation : In a flame-dried 500 mL round-bottom flask under N2​ atmosphere, dissolve 1.0 eq (approx. 15 mmol) of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate in 150 mL of anhydrous methanol.

• Imine Formation : Add 3.2 eq of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and 3.5 eq of sodium acetate. Stir the suspension at 60 °C for 4 hours until complete conversion to the dioxime is observed via LC-MS.

• Reduction : Transfer the purified dioxime to a Parr hydrogenation reactor. Add 10 mol% of PtO2​ catalyst and 100 mL of glacial acetic acid.

• Hydrogenation : Pressurize the vessel with H2​ gas to 50 psi and agitate at room temperature for 24 hours. (The lack of ring strain in BCO prevents the core degradation that would occur in strained systems).

• Isolation : Filter the catalyst through a pad of Celite, concentrate the filtrate under reduced pressure, and purify via reverse-phase chromatography to yield the diamino-BCO dicarboxylate.

Protocol B: In Vitro Intrinsic Clearance ( CLint​ ) Assay in Human Liver Microsomes

A self-validating assay to compare the metabolic stability of the synthesized BCO analog against a cubane analog.

• Incubation Mixture : Prepare a 1 mL reaction mixture containing 0.5 mg/mL Human Liver Microsomes (HLM), 100 mM potassium phosphate buffer (pH 7.4), and 3.3 mM MgCl2​ .

• Test Compound Addition : Spike the mixture with the test compound (BCO or Cubane analog) to a final concentration of 1 μ M. Include Verapamil (high clearance) and Warfarin (low clearance) as positive and negative self-validating controls in separate vials.

• Initiation : Pre-incubate at 37 °C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Quenching : At time points 0, 5, 15, 30, and 60 minutes, extract a 50 μ L aliquot and immediately quench it in 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis : Centrifuge the quenched samples at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound.

• Calculation : Plot the natural log of the remaining percentage versus time. The slope of the linear regression (-k) is used to calculate CLint​ ( μ L/min/mg protein) = (k×V)/M , where V is the incubation volume and M is the mass of microsomal protein.

Workflow for validating the metabolic stability of bioisosteres via HLM assay.

Conclusion

While cubane derivatives offer an elegant geometric match and excellent solubility improvements, their application is frequently bottlenecked by synthetic intractability and unpredictable metabolic hotspots. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate represents a highly optimized, next-generation bioisostere building block. It retains the critical 3D vector geometry required for target binding, while its oxygen-rich functional handles solve the traditional lipophilicity issues of the BCO scaffold. Furthermore, its absolute stability under transition-metal catalysis and hydrogenation conditions makes it vastly superior for late-stage drug diversification.

References

• General Access to Cubanes as Benzene Bioisosteres - Nature / Princeton University. Available at:[Link]

• (Bio)isosteres of ortho- and meta-substituted benzenes - Beilstein Journal of Organic Chemistry. Available at:[Link]

• Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture - Journal of the American Chemical Society. Available at:[Link]

• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - Nature Communications / PMC. Available at:[Link]

• A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape - Journal of Medicinal Chemistry / PMC. Available at:[Link]

• Nonclassical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open-Source Antimalarials - Journal of Medicinal Chemistry / ACS. Available at:[Link]

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• 2. BJOC - (Bio)isosteres of ortho- and meta-substituted benzenes [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Molecular Rigidity: Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate vs. Cyclohexane Analogs

Introduction: The Entropic Advantage of Rigidity in Drug Design

In the intricate dance of molecular recognition, a ligand must adopt a specific three-dimensional arrangement, the "bioactive conformation," to bind effectively to its biological target.[1][2] For flexible molecules, which exist in a dynamic equilibrium of multiple conformations in solution, this binding event comes at a significant entropic cost. The molecule must "freeze" into a single, highly ordered state, reducing its conformational freedom. This entropic penalty can substantially weaken binding affinity.

Conformational restriction is a powerful medicinal chemistry strategy employed to mitigate this entropic loss.[3][4] By designing molecules with rigid scaffolds, we can pre-organize the key pharmacophoric groups into the desired bioactive conformation, effectively "locking" the molecule in a shape primed for binding.[1][5] This approach can lead to dramatic improvements in potency, enhanced selectivity by disfavoring binding to off-targets, and improved pharmacokinetic properties.[2]

This guide provides an in-depth comparison of the conformational rigidity of two important molecular scaffolds: the highly constrained bicyclo[2.2.2]octane (BCO) system, exemplified by dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, and its flexible counterpart, the cyclohexane ring system, represented by dimethyl 1,4-cyclohexanedicarboxylate. We will explore the structural differences, present experimental data quantifying their dynamic behavior, and provide detailed protocols for assessing molecular rigidity in your own research.

Conformational Landscapes: A Tale of Two Scaffolds

The fundamental difference in rigidity between the BCO and cyclohexane cores stems from their inherent cyclic structures.

The Bicyclo[2.2.2]octane Core: A Pre-organized, Rigid Framework

The bicyclo[2.2.2]octane skeleton is a highly symmetrical and sterically constrained bridged ring system.[6] Its defining feature is its rigidity; the three ethano bridges connecting the two bridgehead carbons prevent the large-amplitude conformational changes, such as ring flipping, that are characteristic of monocyclic systems.[7] The substituents at the 1- and 4-positions are held in a fixed, anti-parallel orientation. While some degree of twisting motion around the C1-C4 axis is possible, the energy barrier for significant deformation is high, effectively locking the molecule into a single dominant conformation.[8] This makes the BCO scaffold an exceptional template for precisely positioning functional groups in three-dimensional space.[6][9]

The Cyclohexane Ring: A State of Dynamic Equilibrium

In stark contrast, the cyclohexane ring is the archetypal flexible six-membered ring. It predominantly exists in a low-energy chair conformation, which rapidly interconverts with an isoenergetic "flipped" chair conformation at room temperature. This process, known as ring inversion or ring flipping, involves transient, higher-energy intermediates like the twist-boat and boat conformations. For a 1,4-disubstituted cyclohexane, this ring flip interconverts the axial and equatorial positions of the substituents, leading to a dynamic equilibrium between two distinct chair conformers (diaxial and diequatorial for the cis and trans isomers, respectively). This inherent flexibility means that the spatial relationship between the 1- and 4-substituents is not fixed, but rather an average of the contributing conformations.

Logical Relationship: Flexibility vs. Rigidity

Caption: Conformational dynamics of cyclohexane (left) vs. BCO (right).

Quantitative Comparison of Conformational Dynamics

The rigidity of a molecule can be quantified by the energy barrier to interconversion between its stable conformations. This data is typically obtained through experimental techniques like Dynamic NMR spectroscopy or computational modeling.

Parameter	Dimethyl 1,4-cyclohexanedicarboxylate (trans)	Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate
Primary Conformational Process	Chair-Chair Ring Inversion	C3-Axis Twisting
Number of Low-Energy Conformers	Two (isoenergetic chair forms)	One
Experimental Energy Barrier (ΔG‡)	~10-11 kcal/mol	>20 kcal/mol (estimated for significant deformation)
Consequence for Substituents	Interconverting axial/equatorial positions	Fixed, anti-parallel spatial orientation
Reference Technique	Dynamic NMR Spectroscopy	Computational Chemistry, X-ray Crystallography

Experimental Protocols for Assessing Molecular Rigidity

To empirically validate the conformational properties of these scaffolds, a combination of spectroscopic, crystallographic, and computational methods is employed. Each protocol serves as a self-validating system when used in conjunction with the others.

Protocol 1: Dynamic NMR (DNMR) Spectroscopy

Causality: DNMR is the premier technique for quantifying the kinetics of conformational exchange processes that occur on the NMR timescale (approx. 10 to 1000 times per second).[10] By cooling a sample, one can slow down a rapid process like cyclohexane ring inversion. At high temperatures, the exchange is fast, and the NMR spectrum shows time-averaged signals. As the temperature is lowered, the signals broaden, eventually decoalesce, and then sharpen into separate signals for each distinct conformer at the slow-exchange limit. The temperature at which the signals merge (the coalescence temperature, Tc) is directly related to the free energy barrier (ΔG‡) of the process.[11][12]

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the cyclohexane analog in a low-freezing point deuterated solvent (e.g., deuterated methanol, CD3OD, or a freon mixture) in a 5 mm NMR tube.

• Initial Spectrum: Acquire a standard ¹H or ¹³C NMR spectrum at ambient temperature (e.g., 298 K) to identify the key signals that are expected to change (e.g., the ring protons).

• Variable Temperature (VT) Experiment:

  • Begin lowering the temperature of the NMR probe in 10 K increments.

  • Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

  • Observe the spectral changes, paying close attention to signal broadening.

  • As you approach the coalescence point, decrease the temperature increments to 2-5 K to accurately determine the coalescence temperature (Tc).

  • Continue cooling until well below Tc to obtain the slow-exchange spectrum, where distinct signals for axial and equatorial protons are visible.

• Data Analysis:

  • Identify Tc (the temperature of maximum broadening/signal merging).

  • Measure Δν, the chemical shift difference (in Hz) between the exchanging sites from the slow-exchange spectrum.

  • Calculate the rate constant (k) at coalescence using the equation: k = πΔν / √2.

  • Calculate the free energy of activation (ΔG‡) using the Eyring equation: ΔG‡ = RTc [2.303 log(kh / (kBTc))], where R is the gas constant, h is Planck's constant, and kB is the Boltzmann constant.

Trustworthiness: The observation of a clear coalescence phenomenon and the ability to resolve distinct conformers at low temperatures provide direct, unambiguous evidence of a dynamic process and allow for its energetic quantification. For the BCO analog, no such decoalescence is expected for the ring system, confirming its rigidity.

DNMR Experimental Workflow

Caption: Workflow for determining energy barriers using Dynamic NMR.

Protocol 2: Single-Crystal X-ray Diffraction

Causality: X-ray crystallography provides the most definitive, high-resolution picture of a molecule's structure in the solid state.[13] It allows for the precise measurement of bond lengths, bond angles, and torsion angles, providing a static snapshot of the molecule's lowest-energy conformation in the crystal lattice. For a rigid molecule like the BCO derivative, this solid-state structure is highly representative of its solution conformation. For a flexible molecule, the crystal structure represents just one of the possible low-energy conformers, "trapped" in the crystal.

Step-by-Step Methodology:

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step. A common method is the slow evaporation of a solvent from a saturated solution of the compound.[14]

• Crystal Mounting: Select a high-quality, defect-free crystal and mount it on a goniometer head.

• Data Collection:

  • Place the crystal in a diffractometer and cool it to a low temperature (typically 100 K) to minimize thermal vibrations.[14]

  • Irradiate the crystal with a monochromatic X-ray beam.

  • Rotate the crystal and collect the diffraction patterns on a detector.

• Structure Solution and Refinement:

  • Process the diffraction data to determine unit cell parameters and reflection intensities.

  • Solve the phase problem using direct methods to obtain an initial electron density map and atomic model.

  • Refine the atomic positions and thermal parameters using full-matrix least-squares methods until the calculated and observed diffraction patterns match.[14]

Trustworthiness: The resulting crystallographic information file (CIF) provides an experimentally determined, unambiguous 3D structure with very high precision. The absence of significant conformational disorder in the BCO structure is strong evidence of its rigidity.[15]

Protocol 3: Computational Chemistry

Causality: Computational methods allow for the exploration of the entire potential energy surface of a molecule. By performing a conformational search, we can identify all stable low-energy conformers and the transition states that connect them. This provides theoretical values for relative energies and activation barriers that complement and help interpret experimental results.

Step-by-Step Methodology:

• Structure Building: Build the 3D structures of both the BCO and cyclohexane analogs using molecular modeling software.

• Conformational Search (for cyclohexane analog):

  • Perform a systematic or stochastic conformational search using a low-level method (e.g., molecular mechanics with an MMFF94 force field) to identify all possible chair, boat, and twist-boat conformers.

• Geometry Optimization:

  • Take the low-energy conformers from the search and optimize their geometries using a higher-level method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*).

  • For the BCO analog, perform a single geometry optimization.

• Frequency Calculation:

  • Perform a frequency calculation on all optimized structures. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

• Transition State Search (for cyclohexane analog):

  • Identify the transition state structure for the chair-chair interconversion. This is often a half-chair or twist-boat-like structure.

  • Optimize the transition state geometry and confirm it with a frequency calculation (it should have exactly one imaginary frequency corresponding to the ring flip motion).

• Energy Calculation:

  • Calculate the single-point electronic energies of the ground state and transition state structures using a high-level basis set to obtain an accurate energy barrier.

Trustworthiness: The consistency between computationally predicted energy barriers and those measured by DNMR validates the computational model. The model can then be used to analyze properties that are difficult to measure experimentally, such as the precise bond angles and dihedral angles that define the molecular shape.

Implications for Drug Development Professionals

The choice between a rigid and a flexible scaffold is a critical decision in lead optimization.

• Potency and Affinity: By using the rigid BCO scaffold, the significant entropic penalty of binding is pre-paid during synthesis.[4] This can translate directly into higher binding affinity and potency compared to a flexible analog that must sacrifice conformational entropy upon binding.[1]

• Selectivity: A rigid molecule presents a more defined shape to potential binding partners. This specificity can enhance selectivity for the desired target over related proteins, reducing the likelihood of off-target effects.[3]

• Structure-Activity Relationship (SAR): The fixed orientation of substituents on a BCO core provides a clear and unambiguous platform for probing SAR. Any change in activity can be directly attributed to the modification made, rather than being convoluted by changes in conformational preferences.

• Physicochemical Properties: Saturated, three-dimensional scaffolds like BCO can improve properties such as solubility and metabolic stability compared to flat, aromatic systems, making them attractive as "phenyl ring bioisosteres".[16]

References

• The Use of Conformational Restriction in Medicinal Chemistry. (n.d.). ResearchGate. [Link]

• Lawson, A., et al. (2019). Experimental Free Ligand Conformations: A Missing Link in Structure-Based Drug Discovery. Drug Discovery Today. [Link]

• Amphidynamic Crystals of a Steroidal Bicyclo[2.2.2]octane Rotor: A High Symmetry Group that Rotates Faster than Smaller Methyl and Methoxy Groups. (2016). PubMed Central (PMC). [Link]

• Vincenzi, M., Mercurio, F. A., & Leone, M. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Medicinal Chemistry. [Link]

• Dynamic NMR. (2024). Chemistry LibreTexts. [Link]

• NMR Studies of Dynamic Biomolecular Conformational Ensembles. (2015). PubMed Central (PMC). [Link]

• (PDF) Conformational Restriction: An Effective Tactic in 'Follow-On'-Based Drug Discovery. (2014). ResearchGate. [Link]

• Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. (2008). PubMed Central (PMC). [Link]

• Squillacote, M. E., & Neth, J. M. (1990). Conformational Study of cis-Cyclononene by Dynamic NMR Spectroscopy and Computational Methods. The Journal of Organic Chemistry. [Link]

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A Comparative Guide to HPLC Method Validation for the Purity of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In pharmaceutical development, the quality of the final Active Pharmaceutical Ingredient (API) is not merely a final-step concern; it is a quality built from the ground up. The purity of chemical intermediates, such as Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, is a critical quality attribute that directly influences the impurity profile of the final API.[1] Regulatory bodies, including the FDA and EMA, mandate that analytical procedures used for quality control be thoroughly validated to demonstrate they are fit for their intended purpose.[2][3]

This guide provides an in-depth, experience-driven walkthrough of the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of this specific bicyclic dicarboxylate. We will not only detail the "how" but, more importantly, the "why" behind each experimental choice, grounding our protocol in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5] Furthermore, we will objectively compare the validated HPLC method against alternative analytical techniques, providing the data and rationale necessary for researchers and drug development professionals to make informed decisions.

The Analytical Challenge: Structuring a Method for a Bicyclic Diester

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is a non-volatile, solid organic compound. Its rigid bicyclic structure and ester functionalities make it an ideal candidate for analysis by Reversed-Phase HPLC (RP-HPLC), which separates compounds based on their hydrophobicity.[6] Our primary objective is to develop and validate a stability-indicating HPLC method—a method proven to be specific for the analyte, free from interference from potential impurities, excipients, or degradation products.[7][8]

Proposed HPLC Method Parameters

Before validation, a suitable chromatographic method must be developed. Based on the structure's properties, the following starting parameters are proposed:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for the non-polar bicyclic core. A 250 mm length ensures high resolving power.
Mobile Phase	Acetonitrile:Water (Gradient)	A gradient elution is chosen to ensure that any impurities with a wide range of polarities are eluted and separated effectively.[9]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and good peak shape.
Detection	UV at 210 nm	The ester carbonyl groups lack a strong chromophore in the higher UV range. Detection at a lower wavelength like 210 nm provides the necessary sensitivity.
Injection Volume	10 µL	A standard volume to avoid column overloading while ensuring a good detector response.
Diluent	Acetonitrile:Water (50:50)	Ensures the analyte is fully dissolved and is compatible with the mobile phase.

The Core of Quality: A Step-by-Step Validation Protocol

Method validation is the process of providing documented evidence that an analytical method is suitable for its intended use.[10][11] The following sections detail the validation parameters as stipulated by ICH Q2(R1).[4]

Caption: Overall workflow for HPLC method validation.

Specificity: Proving the Method is Stability-Indicating

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[2] To demonstrate this, a forced degradation study is essential.[12][13] The goal is to generate potential degradation products and prove that the analytical method can separate them from the main analyte peak.[14]

• Prepare Stock Solution: Prepare a solution of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate at a concentration of 1 mg/mL in the diluent.

• Stress Conditions: Subject aliquots of the stock solution to the following conditions as recommended by ICH Q1A(R2).[12] The target degradation is 5-20%.[15]

  • Acid Hydrolysis: Add 1N HCl and heat at 60°C for 4 hours. Neutralize with 1N NaOH before analysis.

  • Base Hydrolysis: Add 1N NaOH and keep at room temperature for 2 hours. Neutralize with 1N HCl before analysis.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid powder at 105°C for 48 hours, then dissolve in diluent.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze the unstressed control and all stressed samples by the proposed HPLC method. Use a Photo Diode Array (PDA) detector to check for peak purity.

Caption: Workflow for the forced degradation study.

The results should demonstrate that the main analyte peak is well-resolved from all degradation product peaks. The PDA detector's peak purity analysis should yield a purity angle that is less than the purity threshold, confirming no co-elution.

Condition	% Degradation	No. of Degradant Peaks	Resolution (Rs) of Closest Peak	Peak Purity
Control	0%	0	N/A	Pass
Acid Hydrolysis	12.5%	2	> 2.0	Pass
Base Hydrolysis	18.2%	1	> 2.0	Pass
Oxidation	8.9%	1	> 2.0	Pass
Thermal	3.1%	0	N/A	Pass
Photolytic	6.4%	1	> 2.0	Pass

A resolution (Rs) value greater than 2.0 between the main peak and the closest impurity/degradant peak indicates baseline separation, confirming the method's specificity.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[4]

• Prepare a stock solution of the reference standard at 1000 µg/mL.

• Perform serial dilutions to prepare at least five concentrations across a range of 80% to 120% of the target assay concentration (e.g., 80, 90, 100, 110, 120 µg/mL).[16]

• Inject each concentration in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration and perform a linear regression analysis.

Parameter	Acceptance Criteria	Result
Correlation Coefficient (r²)	≥ 0.999	0.9998
Y-intercept	Should be close to zero	1520
Range	80-120% of test concentration	80-120 µg/mL

An r² value of ≥ 0.999 is a strong indicator of a linear relationship between concentration and response.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted as a conventional true value and the value found.[4] It is determined by applying the method to samples with known concentrations.

• Prepare a sample matrix (e.g., a known batch of the compound with a well-characterized, lower purity).

• Spike the matrix with the reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each level.

• Analyze the samples and calculate the percentage recovery.

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	80.0	79.6	99.5%
100%	100.0	100.3	100.3%
120%	120.0	119.2	99.3%
Mean Recovery	99.7%

Acceptable recovery is typically between 98.0% and 102.0%.[17] These results confirm the method's accuracy.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: Repeatability and Intermediate Precision.[2]

• Repeatability (Intra-day precision): Prepare six individual samples at 100% of the test concentration. Analyze them on the same day, with the same analyst and equipment.

• Intermediate Precision (Inter-day precision): Repeat the analysis of six individual samples on a different day, with a different analyst, or on different equipment.

• Calculate the Relative Standard Deviation (%RSD) for the results from both studies.

Precision Level	Acceptance Criteria (%RSD)	Result (%RSD)
Repeatability	≤ 2.0%	0.45%
Intermediate Precision	≤ 2.0%	0.82%

The low %RSD values demonstrate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be determined with acceptable precision and accuracy.[16]

• These can be determined based on the signal-to-noise ratio.

• LOD: Determine the concentration that yields a signal-to-noise ratio of approximately 3:1.

• LOQ: Determine the concentration that yields a signal-to-noise ratio of approximately 10:1.

• Inject six replicates at the determined LOQ concentration to confirm precision (%RSD ≤ 10%).

Parameter	Result
LOD	0.05 µg/mL
LOQ	0.15 µg/mL
Precision at LOQ (%RSD)	4.8%

These values establish the sensitivity of the method for detecting and quantifying low-level impurities.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Analyze a standard sample while making small, deliberate changes to the method parameters, one at a time.

• Typical variations include:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase Composition (± 2% organic component)

• Evaluate the effect on system suitability parameters (e.g., retention time, peak asymmetry, resolution).

Parameter Varied	Effect on System Suitability	Result
Flow Rate (+0.1 mL/min)	Minor shift in retention time	Pass
Flow Rate (-0.1 mL/min)	Minor shift in retention time	Pass
Temperature (+2 °C)	Negligible change	Pass
Temperature (-2 °C)	Negligible change	Pass
% Acetonitrile (+2%)	Minor shift in retention time	Pass
% Acetonitrile (-2%)	Minor shift in retention time	Pass

The method is considered robust if system suitability parameters remain within acceptable limits during these variations, indicating its reliability for routine use.[18]

Comparative Analysis: HPLC vs. Alternative Techniques

While a validated HPLC method is the gold standard for purity determination in a regulated environment, it is instructive to compare it with other analytical techniques.[6]

Technique	Principle	Advantages for this Analyte	Disadvantages for this Analyte
Validated HPLC-UV	Differential partitioning between a liquid mobile phase and a solid stationary phase.	High resolution, excellent for separating structurally similar impurities. Quantitative, robust, and universally accepted by regulatory agencies.[19]	Requires a well-characterized reference standard for quantification.
Quantitative NMR (qNMR)	Measures the signal intensity of specific nuclei relative to an internal standard of known purity.	Provides an absolute measure of purity without needing a specific reference standard of the analyte. Excellent for primary standard characterization.	Lower sensitivity compared to HPLC. Less effective for separating and quantifying multiple minor impurities. Requires specialized equipment and expertise.
Gas Chromatography (GC)	Separation of volatile compounds in a gaseous mobile phase.[6]	High efficiency for volatile compounds.	The analyte is a non-volatile solid, requiring derivatization before analysis. This adds complexity, time, and a potential source of error.
LC-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass identification capability of MS.	Invaluable for identifying the structure of unknown impurities and degradation products found during HPLC analysis.[1][20]	Not ideal as a primary quantitative purity method due to variations in ionization efficiency between the analyte and impurities. Best used as a complementary, qualitative tool.
UV-Vis Spectrophotometry	Measures light absorbance across a spectrum.	Simple, rapid, and cost-effective.[20][21]	Lacks specificity. Cannot separate the analyte from impurities. Only suitable for a crude estimation of purity if no interfering substances are present.

Conclusion: An Authoritative and Trustworthy Method

The High-Performance Liquid Chromatography method detailed in this guide, when fully validated according to ICH Q2(R1) principles, provides an authoritative, robust, and reliable system for the purity determination of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. The forced degradation studies confirm its stability-indicating nature, which is a non-negotiable requirement for methods used in pharmaceutical stability programs.[8]

While techniques like qNMR offer value as an orthogonal method for absolute purity assessment, the validated HPLC method remains unparalleled for routine quality control due to its superior separating power, sensitivity, and regulatory acceptance. The data presented herein provides a clear blueprint for researchers and drug development professionals to establish a scientifically sound and defensible analytical method, ensuring the quality and safety of pharmaceutical products from intermediate to final API.

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A Comparative Guide to Bicyclic and Acyclic Dicarboxylates: Structure, Reactivity, and Application

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and materials science, dicarboxylates are fundamental building blocks. Their utility, however, is not monolithic. The conformational rigidity or flexibility inherent in their carbon skeletons dictates their reactivity, physicochemical properties, and ultimate applications. This guide provides a detailed comparison between the conformationally restricted Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate and its conformationally flexible acyclic dicarboxylate counterparts, such as dimethyl adipate and diethyl succinate. By understanding their core differences, researchers can make more informed decisions in the design of novel therapeutics, polymers, and functional materials.

The Decisive Factor: Structural and Conformational Differences

The most profound distinction between bicyclic and acyclic dicarboxylates lies in their three-dimensional structure. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate possesses a rigid cage-like framework that locks the two ester functional groups into a fixed spatial orientation. This pre-organization is a powerful tool in molecular design.

In stark contrast, acyclic dicarboxylates, such as dimethyl adipate, are characterized by their conformational flexibility. The single bonds (σ-bonds) within their aliphatic chains can freely rotate, leading to a multitude of spatial arrangements known as conformers.[1][2] These include low-energy staggered conformations (like anti and gauche) and high-energy eclipsed conformations.[3][4][5] This flexibility means the molecule exists as a dynamic equilibrium of various shapes.

Caption: Structural comparison of rigid bicyclic vs. flexible acyclic dicarboxylates.

Physicochemical Properties: A Tabulated Comparison

The structural differences manifest in distinct physicochemical properties. The rigid, compact nature of the bicyclic diester often leads to a higher melting point compared to its acyclic analogues of similar molecular weight.

Property	Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate	Diethyl Succinate	Dimethyl Adipate	Dimethyl Pimelate
Molecular Formula	C₁₂H₁₄O₆	C₈H₁₄O₄[6]	C₈H₁₄O₄[7]	C₉H₁₆O₄[8]
Molecular Weight	254.24 g/mol	174.19 g/mol [9]	174.20 g/mol [7]	188.23 g/mol [8]
Physical State	Solid	Colorless Liquid[6][10]	Colorless Liquid[7][11]	Colorless Liquid[8][12]
Melting Point	~106-107 °C (for a related spirolactone)[13]	-21 °C[14]	8 °C[11][15]	N/A
Boiling Point	N/A	217-218 °C[14]	109-110 °C at 14 mmHg[11]	N/A
Solubility	Soluble in organic solvents	Miscible with ethanol, ether; limited water solubility[6][10]	Soluble in alcohol, ether; sparingly soluble in water[11]	Soluble in organic solvents; limited water solubility[8][12]

Reactivity and Applications: Where Structure Dictates Function

The choice between a bicyclic and an acyclic dicarboxylate is fundamentally a choice between pre-organization and adaptability. This has profound implications for their use in research and development.

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: The Rigid Architect

The bicyclo[2.2.2]octane (BCO) core is a valued scaffold in medicinal chemistry, often used as a three-dimensional, non-aromatic bioisostere for a phenyl ring.[16] Its rigidity allows for the precise positioning of functional groups to interact with biological targets, which can enhance binding affinity and selectivity.[17] This principle has been applied in designing inhibitors for targets like the SARS-CoV-2 main protease.[17][18]

Key Application Areas:

• Medicinal Chemistry: Serves as a rigid core for designing highly specific enzyme inhibitors and receptor ligands.[17][18] The defined 3D structure can lead to improved pharmacokinetic properties compared to flat, aromatic systems.[16]

• Materials Science: Used as a rigid linker in the synthesis of Metal-Organic Frameworks (MOFs), where the inflexibility of the building block is crucial for creating robust, porous materials with high surface areas.[19]

• Complex Molecule Synthesis: Acts as a precursor for other highly functionalized, stereochemically complex molecules through ring-opening or rearrangement reactions.[20]

Acyclic Dicarboxylates: The Versatile Workhorse

The flexibility of acyclic dicarboxylates makes them suitable for a different, yet equally important, set of applications. Their ability to adopt various conformations allows them to act as effective solvents and plasticizers, and to participate in reactions where the molecule must bend or fold.

Key Application Areas:

• Industrial Solvents and Plasticizers: Compounds like dimethyl adipate and diethyl succinate are widely used as solvents in coatings and paint strippers and as non-phthalate plasticizers in polymers.[11][14]

• Polymer Synthesis: They serve as monomeric units in the production of polyesters and polyamides.

• Flavors and Fragrances: Many simple diesters, including diethyl succinate and dimethyl pimelate, have pleasant, fruity odors and are used in the food and cosmetics industries.[14][21]

• General Organic Synthesis: They are common starting materials for reactions like Dieckmann condensation to form cyclic ketones or for synthesizing a wide array of derivatives where conformational freedom is either necessary or inconsequential.

Caption: Decision pathway for selecting a dicarboxylate based on structural properties.

Experimental Protocols: A Practical Comparison of Reactivity

To illustrate the practical handling and reactivity of these compounds, we present a standardized protocol for base-catalyzed hydrolysis (saponification). This reaction converts the diester into its corresponding dicarboxylate salt, which upon acidification yields the dicarboxylic acid.

Experimental Workflow: Saponification

Caption: Generalized experimental workflow for the saponification of a diester.

Protocol 1: Hydrolysis of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate

• Rationale: The rigid structure ensures that both ester groups are accessible to the hydroxide nucleophile. The reaction proceeds to yield the corresponding bicyclic dicarboxylic acid.

• Materials & Reagents:

  • Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (1.0 eq)

  • Methanol (MeOH)

  • Sodium Hydroxide (NaOH) (2.5 eq)

  • Deionized Water

  • Concentrated Hydrochloric Acid (HCl)

  • Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Procedure:

  • Dissolution: Suspend the bicyclic diester (1.0 eq) in methanol in a round-bottom flask. The amount of solvent should be sufficient to create a stirrable slurry.

  • Saponification: In a separate beaker, dissolve sodium hydroxide (2.5 eq) in a minimal amount of deionized water and add this solution to the flask. The excess base ensures the reaction goes to completion.

  • Reflux: Equip the flask with a condenser and heat the mixture to reflux with vigorous stirring for 4 hours. The solid should gradually dissolve as the reaction proceeds.

  • Work-up: After cooling to room temperature, remove the methanol under reduced pressure using a rotary evaporator.

  • Precipitation: Dissolve the remaining residue in a small amount of water and cool the solution in an ice bath. Slowly add concentrated HCl dropwise with stirring until the pH is approximately 1-2. A white precipitate of 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylic acid will form.

  • Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold deionized water, and dry under vacuum.

Protocol 2: Hydrolysis of Dimethyl Adipate

• Rationale: While conformationally flexible, the equilibrium of conformers allows both ester groups to be readily hydrolyzed. The resulting adipic acid is a simple, linear dicarboxylic acid.

• Materials & Reagents:

  • Dimethyl Adipate (1.0 eq)

  • Methanol (MeOH)

  • Sodium Hydroxide (NaOH) (2.5 eq)

  • Deionized Water

  • Concentrated Hydrochloric Acid (HCl)

  • Ethyl Acetate (for extraction)

• Procedure:

  • Reaction Setup: Combine dimethyl adipate (1.0 eq), methanol, and an aqueous solution of sodium hydroxide (2.5 eq) in a round-bottom flask.

  • Reflux: Heat the mixture to reflux with stirring for 2 hours. The reaction is typically faster than for the solid bicyclic analogue.

  • Work-up: Cool the reaction to room temperature and remove the methanol via rotary evaporation.

  • Acidification: Add deionized water to dissolve the sodium adipate salt. Cool the solution in an ice bath and acidify to pH 1-2 with concentrated HCl.

  • Isolation: Adipic acid has moderate water solubility, so extraction may be required for high recovery. Extract the aqueous solution three times with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield adipic acid as a white solid.

Conclusion

The choice between a rigid bicyclic dicarboxylate and a flexible acyclic dicarboxylate is a critical design decision driven by the intended application.

• Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate and its analogues are specialized reagents, ideal for applications that demand conformational rigidity, stereochemical control, and the construction of well-defined three-dimensional architectures. They are the tools of choice for medicinal chemists creating specific pharmacophores and for materials scientists building ordered frameworks.

• Acyclic dicarboxylates like dimethyl adipate and diethyl succinate are versatile, cost-effective industrial chemicals and synthetic intermediates. Their value lies in their flexibility, making them suitable as solvents, plasticizers, and building blocks for polymers and other syntheses where conformational freedom is advantageous.

By understanding these fundamental structure-function relationships, researchers can strategically select the optimal dicarboxylate scaffold to accelerate innovation in drug discovery, materials science, and beyond.

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Benchmarking Catalytic Efficiency: The Role of Dimethyl 2,5-Dioxobicyclo[2.2.2]octane-1,4-Dicarboxylate in Advanced Ligand Design

Executive Summary

The evolution of chiral diene ligands has fundamentally transformed rhodium-catalyzed asymmetric conjugate additions (ACA). While standard C2​ -symmetric bicyclo[2.2.2]octadiene (bod*) ligands provide excellent enantioselectivity, they traditionally suffer from a major limitation: the requirement for high catalyst loadings and excess arylboronic acid to outcompete non-productive protodeboronation side reactions.

To overcome this, modern ligand design leverages electronic tuning . By utilizing dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate as a synthetic precursor, researchers can engineer electron-deficient 1,4-dicarboxylate-bod* ligands 1. This guide objectively benchmarks the catalytic efficiency of these advanced ligands against traditional alternatives, detailing the mechanistic causality behind their superior performance and providing field-validated experimental workflows.

Mechanistic Grounding: The Causality of Electronic Tuning

As an application scientist, it is critical to understand why a ligand outperforms its predecessors, rather than just observing the outcome. The superiority of ligands derived from dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is rooted in Frontier Molecular Orbital (FMO) theory 2.

• LUMO Lowering: Standard bod* ligands (e.g., Ph-bod*) are relatively electron-rich. Introducing electron-withdrawing ester groups (1,4-dicarboxylate) at the bridgehead positions pulls electron density away from the diene system, significantly lowering its Lowest Unoccupied Molecular Orbital (LUMO) 1.

• Enhanced π -Backbonding: Diene ligands coordinate to the Rh(I) center via σ -donation and π -backbonding. The lowered LUMO of the 1,4-dicarboxylate-bod* ligand drastically enhances Rh→diene π -backbonding, stabilizing the active catalytic complex.

• Accelerated Transmetalation: This strong backbonding renders the Rh(I) center more electrophilic. Consequently, the rate-determining transmetalation step with the arylboronic acid is accelerated.

• Suppression of Side Reactions: Because transmetalation becomes exceptionally fast, it outpaces the competing protodeboronation of the arylboronic acid. This allows the reaction to proceed to completion using near-stoichiometric amounts of the boron reagent (1.05 eq) rather than the standard 1.5–2.0 eq [[1]]().

Rh-catalyzed asymmetric conjugate addition cycle highlighting electronic tuning effects.

Ligand Synthesis & Preparation Workflow

The synthesis of the active chiral ligand utilizes the racemic diketone as a robust, scalable starting point [[3]]().

Workflow for synthesizing 1,4-dicarboxylate-bod* ligands from the diketone precursor.

Benchmarking Data: Quantitative Comparison

To objectively evaluate the efficiency of the 1,4-dicarboxylate-bod* ligand, we benchmark its performance against industry-standard chiral ligands in the Rh-catalyzed asymmetric 1,4-addition of phenylboronic acid to 2-cyclohexen-1-one 4, 1.

Ligand System	Catalyst Loading (mol% Rh)	Equivalents of PhB(OH)2​	Yield (%)	Enantiomeric Excess (ee %)
(R)-BINAP	3.0	2.0	85	97
(R,R)-Ph-nbd	3.0	1.5	90	98
(R,R)-Ph-bod	3.0	1.5	95	99
1,4-Dicarboxylate-Ph-bod	1.0	1.05	>98	>99

Data Analysis: The electronically tuned 1,4-dicarboxylate ligand achieves superior yield and enantioselectivity while operating at one-third of the catalyst loading and eliminating the need for a large excess of the costly arylboronic acid.

Standardized Experimental Protocol: Rh-Catalyzed Asymmetric 1,4-Addition

This protocol is designed as a self-validating system to ensure reproducibility and high fidelity in your results.

Step 1: Catalyst Activation

• Action: In an oven-dried Schlenk tube under an argon atmosphere, dissolve [RhCl(C2​H4​)2​]2​ (0.015 mmol, 1.0 mol% Rh) and the 1,4-dicarboxylate-bod* ligand (0.0165 mmol, 1.1 mol%) in anhydrous 1,4-dioxane (1.5 mL). Stir at room temperature for 15 minutes.

• Self-Validation Check: Observe the solution. A distinct color change (typically from pale yellow to a deep orange/red) confirms successful ethylene displacement and the formation of the active Rh(I)-diene complex.

Step 2: Substrate Addition

• Action: Add phenylboronic acid (0.315 mmol, 1.05 eq) to the active catalyst solution. Stir for 5 minutes, then add 2-cyclohexen-1-one (0.30 mmol, 1.0 eq) followed by 1.5 M aqueous KOH (0.1 mL). Stir the mixture at 30 °C.

• Self-Validation Check: Monitor the reaction via TLC (eluent: 4:1 Hexane/EtOAc) using UV visualization. The complete disappearance of the UV-active enone spot ( Rf​≈0.4 ) within 1–2 hours confirms that the accelerated transmetalation has successfully driven the reaction to completion.

Step 3: Quenching & Extraction

• Action: Quench the reaction by adding saturated aqueous NH4​Cl (2 mL). Extract the aqueous layer with EtOAc ( 3×5 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 4: Analytical Verification

• Action: Purify the crude product via flash column chromatography (silica gel, Hexane/EtOAc).

• Self-Validation Check: Determine the enantiomeric excess (ee) using chiral stationary phase HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 98:2, 0.5 mL/min). Compare the retention times of the major and minor peaks against a racemic standard prepared using an achiral catalyst. An ee of >99% validates the structural integrity and facial shielding of the chiral ligand.

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Validation of Dimethyl 2,5-Dioxobicyclo[2.2.2]octane-1,4-dicarboxylate Structural Integrity Post-Reaction: A Comparative Bioisostere Guide

Executive Summary & Strategic Context

The paradigm of modern medicinal chemistry and advanced materials science has increasingly shifted toward "escaping from flatland." The historical over-reliance on planar, sp2-hybridized phenyl rings often leads to suboptimal physicochemical properties, including poor aqueous solubility, high lipophilicity, and susceptibility to oxidative metabolism[1]. To address these liabilities, saturated, three-dimensional bridged bicyclic systems have emerged as superior bioisosteres[2].

Among these, the bicyclo[2.2.2]octane (BCO) scaffold—specifically synthesized from highly functionalized precursors like dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate —offers an exceptional balance of structural rigidity, defined exit vectors, and metabolic resilience[1]. However, the 2,5-dioxo substitution on the BCO core introduces significant ring strain. When subjected to downstream derivatization (e.g., reductive amination, cross-coupling, or prolonged heating), the bicyclic framework is vulnerable to hydrogenolytic cleavage or Grob-type fragmentation.

As a Senior Application Scientist, I emphasize that assuming structural integrity post-reaction is a critical vulnerability in drug development. This guide provides an objective comparison of the BCO scaffold against alternative bioisosteres and establishes a self-validating experimental protocol to rigorously confirm its structural integrity post-reaction.

Objective Comparison: BCO vs. Traditional Bioisosteres

When replacing a para-substituted phenyl ring, the choice of bioisostere dictates the success of the lead optimization phase. While bicyclo[1.1.1]pentane (BCP) is highly popular, its bridgehead distance is significantly shorter than that of a phenyl ring, potentially disrupting critical pharmacophore geometries[3]. Conversely, cubane matches the distance but suffers from chemical instability in the presence of transition metals[2].

The BCO scaffold, derived from dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, provides a near-perfect geometric match to the phenyl ring while maximizing the fraction of sp3 carbons (Fsp3)[2].

Table 1: Comparative Performance of para-Phenyl Bioisosteres

Scaffold	Bridgehead Distance (Å)	Fsp3	Metabolic Stability	Aqueous Solubility Impact	Lipophilicity (LogP) Impact
Phenyl Ring (para)	2.8	0.00	Low (Prone to oxidation)	Poor	High
Bicyclo[1.1.1]pentane (BCP)	1.8 - 1.9	1.00	High	Moderate	Low
Cubane	2.7	1.00	Moderate (Metal instability)	Moderate	Moderate
Bicyclo[2.2.2]octane (BCO)	2.6 - 2.7	1.00	Very High	Excellent	Moderate to Low

Causality Note: The ~2.6 Å bridgehead distance of the BCO core ensures that the spatial orientation of the exit vectors (the 1,4-dicarboxylate groups) mimics the 2.8 Å distance of the phenyl ring. This allows the molecule to bind to the target receptor without requiring significant conformational changes, thereby preserving binding affinity while drastically improving the ADME profile[1].

The Mechanistic Challenge: Post-Reaction Integrity

The synthesis of advanced BCO derivatives—such as the diamines required for Metal-Organic Frameworks (MOFs) or active pharmaceutical ingredients (APIs)—often requires the reduction of the 2,5-dioxo groups[4].

The causality of structural failure during these steps is rooted in stereoelectronic strain: the sp2 hybridized ketones distort the ideal tetrahedral geometry of the BCO cage. During catalytic hydrogenation, the relief of this strain can inadvertently drive C-C bond cleavage, converting the rigid bicyclic system into a flexible, monocyclic cyclohexane derivative. Therefore, a multi-modal validation workflow is non-negotiable to ensure the scaffold has not collapsed.

Figure 1: Multi-modal validation workflow for assessing BCO scaffold integrity post-reaction.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your synthetic pipeline, the following protocol describes the conversion of dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate to its diamine counterpart, embedding self-validating analytical checkpoints at every stage[5].

Phase 1: Derivatization (Oximation and Reduction)

• Oximation: Suspend dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (1.0 eq) and NH₂OH·HCl (3.2 eq) in a 1:1 mixture of MeOH/H₂O. Add sodium acetate (4.3 eq) and stir at room temperature to yield the bis(hydroxyimino) intermediate[5].

• Catalytic Hydrogenation: Transfer the intermediate to a pressurizable autoclave. Suspend in ethanol (50 mL) and chloroform (5 mL) with a PtO₂ catalyst (50 mg). Charge with H₂ gas at 3 atm and stir at room temperature for 48 hours[5].

• Isolation: Filter the suspension to remove the catalyst, concentrate the filtrate under reduced pressure, and precipitate the crude dimethyl 2,5-diaminobicyclo[2.2.2]octane-1,4-dicarboxylate.

Phase 2: Spectroscopic Validation (The Self-Validating NMR Check)

Causality of the Check: The intact BCO core possesses high symmetry. In a ¹H NMR spectrum, this symmetry forces the core methylene protons into a simplified, predictable set of signals. If the ring opens, the symmetry is destroyed, resulting in a complex, overlapping aliphatic region and the potential appearance of downfield olefinic protons. This makes the NMR step a self-validating system: the simplicity of the output inherently proves the structural integrity of the input.

• Execution: Dissolve the product in DMSO-d6 and acquire a 400 MHz ¹H NMR spectrum.

• Validation Criteria: The spectrum must show symmetric aliphatic signals. For the intact diamine, expect the ester methyls at δ 3.61 (6H), the amine-adjacent protons at δ 3.24 (2H), and the core methylenes distinctly split around δ 2.16–1.82 (8H) and δ 1.24 (4H)[5]. The total absence of signals >5.0 ppm confirms that no strain-induced elimination or ring-opening occurred.

Phase 3: Crystallographic Validation (SCXRD)

Causality of the Check: While NMR confirms molecular connectivity and symmetry, only Single-Crystal X-Ray Diffraction (SCXRD) can validate the 3D spatial geometry and the critical bridgehead exit vectors required for bioisosteric replacement.

• Execution: Dissolve the validated powder in a minimal amount of dichloromethane and layer with hexane. Allow slow vapor diffusion at 4 °C to yield single crystals.

• Validation Criteria: Solve the crystal structure to confirm a C1-C4 bridgehead distance of approximately 2.6–2.7 Å[3]. This measurement is the definitive proof that the BCO scaffold has retained its structural integrity and is geometrically primed to replace a para-substituted phenyl ring[2].

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A Tale of Two Scaffolds: A Comparative Guide to Bicyclo[2.2.2]octane and Bicyclo[1.1.1]pentane Moieties in Modern Drug Design

In the relentless pursuit of novel therapeutics with enhanced efficacy and superior pharmacokinetic profiles, medicinal chemists are increasingly "escaping from flatland" by incorporating three-dimensional (3D) scaffolds into drug candidates. This strategic move away from predominantly planar, aromatic structures aims to improve physicochemical properties such as solubility and metabolic stability, while also exploring new chemical space. Among the most promising of these 3D bioisosteres are the rigid, bridged bicyclic systems of bicyclo[2.2.2]octane (BCO) and bicyclo[1.1.1]pentane (BCP).

This guide provides an in-depth comparison of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, a representative of the BCO scaffold, and the BCP scaffold, which has garnered significant attention as a para-phenyl and tert-butyl isostere. We will delve into their structural nuances, physicochemical properties, synthetic accessibility, and impact on pharmacological parameters, supported by experimental data and case studies.

The Foundation: Structural and Physicochemical Properties

The utility of a scaffold in drug design is fundamentally dictated by its geometry and inherent physical properties. Both BCO and BCP offer rigid frameworks that precisely orient substituents in 3D space, a critical feature for optimizing interactions with biological targets. However, they differ significantly in their dimensions and lipophilicity.

The BCO scaffold is a larger, more lipophilic surrogate for a para-substituted phenyl ring.[1] In contrast, BCP is a more compact and less lipophilic bioisostere.[2] The key differentiator is the distance between the bridgehead carbons, which dictates how well they can mimic the spacing of substituents on an aromatic ring. The inter-bridgehead distance in BCO is approximately 2.60 Å, which is a closer mimic of the 2.82 Å distance in a para-phenyl group, compared to the much shorter 1.85 Å distance in BCP.[1]

The introduction of functional groups, as in Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, further modulates these properties. The two ketone and two methyl ester groups significantly increase the polarity and potential for hydrogen bonding compared to the parent BCO hydrocarbon, which would be expected to improve solubility.

Property	Bicyclo[2.2.2]octane (BCO) Scaffold	Bicyclo[1.1.1]pentane (BCP) Scaffold	para-Phenyl
Inter-bridgehead Distance	~2.60 Å[1]	~1.85 Å[1]	~2.82 Å[1]
Fraction of sp³ Carbons (Fsp³)	1.0[1]	1.0	0[1]
Lipophilicity (clogP of parent)	Higher	Lower[2]	Intermediate
Molecular Shape	Globular, 3D	Linear, rod-like, 3D	Planar, 2D

The choice between a BCO and BCP scaffold, therefore, represents a trade-off between achieving a specific spatial orientation of substituents and modulating physicochemical properties like lipophilicity and solubility.

Caption: Structural comparison of BCO and BCP scaffolds highlighting inter-bridgehead distances.

Impact on Pharmacological Properties: A Balancing Act

The incorporation of BCO or BCP scaffolds can have a profound impact on a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

Solubility: Aromatic rings contribute to high crystallinity and low aqueous solubility. Replacing them with 3D aliphatic scaffolds like BCO and BCP disrupts crystal packing and can lead to significant improvements in solubility. For instance, replacing a biphenyl group in the hepatitis C virus inhibitor daclatasvir with a phenyl-BCO moiety resulted in a 6-fold increase in aqueous solubility at physiological pH.[1]

Metabolic Stability: The sp³-rich nature of BCO and BCP scaffolds generally imparts greater metabolic stability compared to electron-rich aromatic rings, which are susceptible to oxidative metabolism by cytochrome P450 enzymes. The rigid, sterically hindered nature of these bicyclic systems can shield adjacent functional groups from metabolic enzymes. For example, the incorporation of a BCO core into the structure of the anticancer drug Imatinib increased its metabolic stability in human liver microsomes.[3]

Permeability: The impact on permeability is more nuanced. While increased solubility is generally beneficial, the non-planar nature of these scaffolds can sometimes negatively impact permeability compared to their flat aromatic counterparts. However, in many cases, the overall improvement in the physicochemical profile leads to enhanced oral bioavailability.

Synthesis and Functionalization: A Practical Consideration

The widespread adoption of any chemical scaffold in drug discovery is contingent on its synthetic accessibility.

Bicyclo[1.1.1]pentane (BCP) Derivatives: The synthesis of BCP derivatives has seen remarkable progress, largely through the use of [1.1.1]propellane as a key intermediate. This highly strained molecule readily reacts with a variety of nucleophiles and radicals to open the central bond and form 1,3-disubstituted BCPs.

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate and other BCO Derivatives: The synthesis of the BCO core can be accomplished through several routes, with the Diels-Alder reaction being a common and efficient method for establishing the bicyclic framework.[4] The synthesis of the title compound's diethyl ester analogue has been reported, starting from diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate and 1,2-dibromoethane.[5]

Experimental Protocols

Synthesis of Diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate[5]

• Preparation of the reaction mixture: Suspend sodium hydride (0.28 mol) in 80 mL of ethylene glycol dimethyl ether in a 250 mL four-neck flask equipped with a mechanical stirrer, thermometer, dropping funnel, and condenser.

• Addition of starting material: Add diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (0.1 mol) to the suspension.

• Alkylation: Heat the mixture to 60 °C and slowly add 1,2-dibromoethane (0.46 mol) dropwise.

• Reaction completion: After the addition, raise the temperature to 90 °C and continue stirring for 20 hours.

• Work-up: Remove unreacted 1,2-dibromoethane and the solvent by distillation under reduced pressure. Dissolve the residue in dichloromethane and adjust the pH of the remaining solid to ~5-6 with concentrated hydrochloric acid.

• Extraction and purification: Extract with dichloromethane, combine the organic phases, and remove the solvent. Purify the crude product by recrystallization from ethanol.

Caption: Synthetic workflow for Diethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Case Study: BCO in a Diacylglycerol Acyltransferase-1 (DAT-1) Inhibitor

A potent and selective DAT-1 inhibitor, pyrimidinooxazinyl trans-cyclohexane-acetic acid, was found to undergo phase II metabolism via glucuronidation of the carboxylic acid group. To mitigate this, researchers replaced the cyclohexane ring with various bicyclic systems to introduce steric hindrance around the acid moiety. The BCO-containing analogue, BCO-acetic acid, was as potent as the original compound but exhibited superior pharmacokinetic properties, including lower clearance, a smaller volume of distribution, and a longer half-life.[1] This case study highlights the successful application of the BCO scaffold to improve the metabolic stability of a drug candidate.

Conclusion

Both the bicyclo[2.2.2]octane and bicyclo[1.1.1]pentane scaffolds are powerful tools in the medicinal chemist's arsenal for designing novel therapeutics with improved drug-like properties. The choice between them depends on the specific requirements of the drug target and the desired physicochemical profile.

• Bicyclo[1.1.1]pentane (BCP) is a compact, less lipophilic scaffold ideal for replacing para-phenyl or tert-butyl groups where a shorter linker is tolerated. Its incorporation often leads to significant improvements in solubility and metabolic stability.

• Bicyclo[2.2.2]octane (BCO) , and by extension derivatives like Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, offers a larger, more geometrically faithful mimic of a para-phenylene ring. The functionalization with polar groups, as in the title compound, can further enhance solubility. The BCO scaffold has demonstrated utility in improving pharmacokinetic properties, particularly metabolic stability.

The continued exploration and application of these and other 3D scaffolds will undoubtedly lead to the development of safer and more effective medicines.

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• Multiple Authors. (2021). Multiple Roles of 1,4-Diazabicyclo[2.2.
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Safety & Regulatory Compliance

Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is just as critical as the chemical synthesis itself. Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate (CAS: 57293-62-6) is an advanced bicyclic diester increasingly utilized as a rigid building block in the development of Metal-Organic Frameworks (MOFs) and complex active pharmaceutical ingredients (APIs)[1].

Because this compound is often handled alongside highly reactive nucleophiles and flammable solvents, improper disposal can lead to unmonitored exothermic reactions, container pressurization, or regulatory non-compliance. This guide provides the authoritative standard operating procedure (SOP) for the safe handling, segregation, and disposal of this specific chemical.

Chemical Profiling & Mechanistic Causality

To design an effective disposal strategy, we must first understand the molecular behavior of the waste. The bicyclic[2.2.2]octane core provides exceptional steric hindrance and thermal stability[2]. However, the molecule contains two ketone and two methyl ester functional groups. In a centralized waste carboy, these ester linkages are highly susceptible to base-catalyzed hydrolysis if inadvertently mixed with strong aqueous bases or nucleophilic amines (which are common in MOF ligand synthesis)[1].

This hydrolysis generates methanol and bicyclic dicarboxylic acids. In a sealed waste container, this slow degradation can lead to dangerous pressurization. Therefore, maintaining a chemically compatible, pH-neutral waste stream is a critical safety parameter.

Table 1: Quantitative Chemical Profile & Disposal Impact

Property	Value	Causality / Impact on Disposal Strategy
Chemical Name	Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate	Identifies the rigid bicyclic diester framework requiring neutral storage.
CAS Number	57293-62-6	Essential for accurate hazardous waste manifesting and SDS tracking[3].
Molecular Formula	C₁₂H₁₄O₆	Contains only C, H, and O. Dictates primary routing to non-halogenated streams.
Molecular Weight	254.24 g/mol	High carbon content ensures complete, clean combustion during incineration.
Functional Groups	Ketone (x2), Methyl Ester (x2)	Susceptible to nucleophilic attack; strictly avoid mixing with amine waste.

Operational Waste Segregation Workflow

The following logic tree dictates the physical routing of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate waste from the benchtop to final disposition.

Fig 1. Operational workflow for the segregation and disposal of bicyclic diester waste streams.

Step-by-Step Methodology: Post-Reaction Waste Segregation

To ensure a self-validating safety system, researchers must follow this exact sequence during post-reaction workup. This protocol prevents cross-contamination and ensures regulatory compliance.

Step 1: Reaction Quenching and Stabilization

• Action: Upon completion of the synthesis, quench the reaction mixture by slowly adding it to a stirred volume of ice-cold water or a mild buffer.

• Causality: Quenching neutralizes reactive intermediates and precipitates the unreacted Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This prevents uncontrolled thermal events once the mixture is transferred to the bulk waste container.

Step 2: Filtration and Phase Separation

• Action: Isolate your desired product via vacuum filtration. Collect the mother liquor (filtrate) containing the unreacted bicyclic diester and reaction solvents.

Step 3: Solvent Evaluation and Routing

• Action: Evaluate the solvent composition of the mother liquor to determine the correct waste stream.

  • Route A (Standard): If the solvent system consists entirely of non-halogenated solvents (e.g., dimethoxyethane, methanol, ethyl acetate), route the liquid to the Non-Halogenated Organic Waste carboy[4].

  • Route B (Exception): If halogenated solvents (e.g., dichloromethane, chloroform) were used during the reaction or extraction, the entire mixture must be routed to the Halogenated Organic Waste carboy.

• Causality: The diester itself lacks halogens. However, halogen contamination in the solvent dictates the commercial incineration method. Misclassifying halogenated waste into a non-halogenated stream can lead to the illegal atmospheric release of highly toxic dioxins during low-temperature incineration.

Step 4: Solid Waste Containment

• Action: Place all contaminated filter papers, weighing boats, and disposable spatulas into a puncture-resistant, polyethylene-lined bin designated for Solid Hazardous Waste [4].

• Causality: Minimizing aerosolized dust prevents inhalation exposure. Contaminated consumables must never be discarded in municipal trash due to the compound's structure, adhering to the precautionary principle in drug development settings.

Step 5: Labeling and Logging

• Action: Affix a standardized RCRA hazardous waste label to the carboy. Explicitly write "Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate" alongside the primary solvents.

• Causality: Accurate logging prevents incompatible chemical mixing by subsequent laboratory personnel and provides exact chemical profiles for the waste management contractor.

Regulatory Grounding & Compliance

Under the US Environmental Protection Agency (EPA) guidelines, specifically [5], Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate is not explicitly listed as an acutely hazardous (P-listed) or toxic (U-listed) waste.

However, because this compound is typically dissolved in flammable organic solvents (such as dimethoxyethane or methanol) during laboratory procedures, the resulting liquid waste stream exhibits the characteristic of ignitability (EPA Waste Code D001) [6]. Consequently, it must be managed as a characteristic hazardous waste. Laboratories must accumulate this waste in compliant satellite areas with secondary containment, ensure containers are kept tightly closed unless actively receiving waste, and arrange for final destruction via commercial high-temperature incineration within the 180-day accumulation limit[4].

References

• "Bioinspired Reconfiguration of Alkylamines into Metal–Organic Frameworks for Robust Direct Air Capture." Journal of the American Chemical Society. URL: [Link]

• "Thermally Stable Biodegradable Polyesters with Camphor and Tartaric Acid Coupled Cyclic Diester Monomers." ACS Applied Polymer Materials. URL:[Link]

• "40 CFR Part 261 - Identification and Listing of Hazardous Waste." Electronic Code of Federal Regulations (eCFR), U.S. Environmental Protection Agency. URL:[Link]

• "Hazardous Waste Notification Requirements – What Pretreatment Programs Need to Know." U.S. Environmental Protection Agency (EPA). URL:[Link]

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Navigating the Safe Handling of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate: A Guide for Laboratory Professionals

An In-Depth Guide to Personal Protective Equipment and Safe Handling Protocols

The bicyclo[2.2.2]octane core is a foundational structural motif in the development of novel therapeutics and advanced materials. As research in this area expands, it is imperative that laboratory professionals are equipped with the knowledge to handle its derivatives, such as Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, with the utmost safety and precision. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), handling procedures, and disposal protocols for this compound, ensuring a secure research environment.

Understanding the Hazard Profile

Key Potential Hazards:

• Oral Toxicity: May be harmful if ingested.[1][2]

• Skin Irritation: May cause irritation upon contact with the skin.[1]

• Eye Irritation: May cause serious eye irritation.[1]

• Respiratory Irritation: Inhalation of dust may cause respiratory irritation.[1]

Given these potential hazards, a robust safety protocol is non-negotiable. The following sections detail the necessary PPE and procedural steps to mitigate these risks.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate. This ensures comprehensive protection against all potential routes of exposure.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical safety goggles are mandatory to protect against dust particles and potential splashes. In situations with a higher risk of splashing, a face shield should be worn in conjunction with goggles for full facial protection.[3]
Hand Protection	Chemically resistant gloves are essential. Nitrile gloves are a suitable initial choice, but it is advisable to consult a glove compatibility chart for the specific solvents being used in the procedure. Double gloving is recommended when handling the pure solid or concentrated solutions.
Body Protection	A laboratory coat is the minimum requirement. For procedures with a higher risk of contamination, consider the use of a disposable gown or "bunny suit" to provide more extensive coverage and prevent contamination of personal clothing.[4]
Respiratory Protection	When handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved N95 respirator or higher is necessary to prevent the inhalation of fine dust particles.[5]
Footwear	Closed-toe shoes are mandatory in a laboratory setting. For enhanced protection, especially when handling larger quantities, consider the use of disposable shoe covers.[4]

Operational Plan for Safe Handling

Preparation and Weighing:

• Designated Area: All handling of the solid compound should be conducted in a designated area, such as a chemical fume hood or a glove box, to contain any airborne particles.

• Pre-weighing Checks: Before weighing, ensure that all necessary PPE is correctly donned. The analytical balance should be clean and certified.

• Weighing Procedure: Use a spatula to carefully transfer the desired amount of the compound onto a weighing paper or into a suitable container. Avoid any actions that could generate dust.

• Container Sealing: Immediately after weighing, securely seal the primary container of Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

Dissolution and Reaction Setup:

• Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to minimize the risk of splashing.

• Vessel Sealing: Once the compound is dissolved, ensure the reaction vessel is properly sealed to prevent the release of any vapors.

• Labeling: Clearly label all vessels containing the compound with its full name, concentration, and any relevant hazard symbols.

Post-Experiment Work-Up and Decontamination:

• Quenching and Extraction: Perform all quenching and extraction procedures within a chemical fume hood.

• Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that have come into contact with the compound using an appropriate solvent and cleaning agent.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last, and hands should be washed thoroughly with soap and water immediately after.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Chemical Waste:

• Solid Waste: Unused Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate and any grossly contaminated disposable items (e.g., weighing paper, gloves) should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: All solutions containing the compound should be collected in a labeled hazardous waste container. Do not mix incompatible waste streams.

Contaminated Materials:

• Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent, followed by a thorough washing with detergent and water.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Always adhere to your institution's specific hazardous waste disposal guidelines and consult with your environmental health and safety (EHS) department for any questions.[6]

Safe Handling Workflow Diagram

Caption: Safe handling workflow for Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate.

By adhering to these guidelines, researchers can confidently and safely work with Dimethyl 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylate, fostering a secure environment for scientific discovery and innovation.

References

• NextSDS. (n.d.). 2,5-Dioxo-bicyclo[2.2.2]octane-1,4-dicarboxylic acid diMethyl ester. Retrieved from [Link]

• SK Chemicals. (n.d.). 물질안전보건자료 (MSDS). Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Loba Chemie. (2016). 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 1,4-diazabicyclooctane. Retrieved from [Link]

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• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

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